4-Methyl-3-(hydroxymethyl)morpholine HCl

• CAS: 1956379-95-5

Core Science & Biosynthesis

4-Methyl-3-(hydroxymethyl)morpholine HCl CAS number and synonyms

An In-Depth Technical Guide to 4-Methyl-3-(hydroxymethyl)morpholine HCl: A Key Chiral Building Block for Modern Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, the morpholine heterocycle stands out as a "privileged scaffold." Its unique combination of a weak base (amine) and a polar ether functionality imparts favorable physicochemical properties, enhancing aqueous solubility, metabolic stability, and the potential for improved blood-brain barrier penetration in drug candidates.[1] The strategic functionalization of this core structure allows for the precise tuning of these properties and the introduction of key pharmacophoric elements.

This guide provides an in-depth technical overview of 4-Methyl-3-(hydroxymethyl)morpholine hydrochloride, a chiral synthetic building block of increasing importance. We will explore its fundamental properties, synthesis considerations, critical applications in drug development, and the analytical methodologies required for its quality control. This document is intended for researchers, synthetic chemists, and drug development professionals who leverage advanced chemical intermediates to construct novel therapeutic agents.

PART 1: Chemical Identity and Core Properties

The precise identification of a chemical entity is foundational to its application. 4-Methyl-3-(hydroxymethyl)morpholine HCl is a chiral molecule, and its stereochemistry is critical for its biological applications. The compound is most commonly supplied as a hydrochloride salt to improve its stability and handling characteristics as a solid.

Primary Identifier:

• Chemical Name: (4-methylmorpholin-3-yl)methanol hydrochloride[2]

• CAS Number: 1956379-95-5 (for the hydrochloride salt, stereochemistry not specified)[2]

Stereoisomer-Specific Identifiers:

• (S)-4-Methyl-3-(hydroxymethyl)morpholine: CAS 1620510-50-0[3]

• (R)-4-methyl-3-(hydroxymethyl)morpholine hydrochloride: CAS 1820569-49-0[4]

The presence of a stereocenter at the C3 position means that enantiomerically pure forms are often required to achieve selective interaction with chiral biological targets like enzymes and receptors.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 4-Methyl-3-(hydroxymethyl)morpholine and its hydrochloride salt.

Property	Value	Source(s)
Molecular Formula	C₆H₁₄ClNO₂ (HCl Salt)	[2]
Molecular Weight	167.64 g/mol (HCl Salt)
Appearance	White to Yellow Solid	[2]
Purity	Typically ≥95% or ≥97%	[2]
Storage Conditions	2-8°C, keep sealed and away from moisture	[2]
InChI Key (HCl Salt)	PDUJQYWWXIUBGB-UHFFFAOYSA-N	[2]
Parent Compound	4-Methylmorpholine (CAS: 109-02-4)	[5]

PART 2: Synthesis and Stereochemical Control

The synthesis of functionalized morpholines is a well-established field in organic chemistry.[6] The construction of the 4-methyl-3-(hydroxymethyl)morpholine scaffold typically relies on cyclization strategies starting from readily available chiral precursors, such as amino alcohols. This ensures that the critical stereocenter at C3 is set correctly from the beginning of the synthetic sequence.

A general, plausible synthetic pathway is outlined below. The choice of protecting groups (PG) and cyclization conditions are critical variables that must be optimized to achieve high yields and stereochemical fidelity.

Caption: Role as a versatile intermediate in multi-step API synthesis.

The morpholine ring is a key building block in the synthesis of antibiotics like Linezolid and anticancer agents such as Gefitinib. [7]The introduction of substituents, such as a methyl group at the C3 position, has been explored to develop selective and highly brain-penetrant mTOR kinase inhibitors for CNS tumors. [1]This highlights the value of functionalized morpholines like the topic of this guide in creating next-generation therapeutics.

PART 4: Analytical Quality Control Methodologies

Ensuring the purity and identity of a synthetic intermediate is a non-negotiable aspect of drug development. For morpholine derivatives, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common analytical techniques. [8][9] Due to the lack of a strong UV chromophore in the morpholine ring, analysis often requires derivatization for UV detection or the use of more universal detectors like mass spectrometry (MS) or evaporative light scattering detection (ELSD). [10]

Protocol: HPLC-MS for Purity Assessment

This protocol describes a self-validating system for the routine quality control of 4-Methyl-3-(hydroxymethyl)morpholine HCl, prioritizing specificity and sensitivity.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the sample into a 100 mL volumetric flask.

• Dissolve and dilute to the mark with a solution of 50:50 acetonitrile:water. This creates a stock solution of ~100 µg/mL.

• Further dilute as necessary to fall within the linear range of the instrument.

2. Chromatographic Conditions:

• Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 100 mm × 2.1 mm, 5 µm) is often suitable for retaining such polar compounds. [10]* Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a high percentage of Mobile Phase B (e.g., 95%) and gradually increase the percentage of Mobile Phase A over ~10 minutes to elute the compound.

• Flow Rate: 0.4 mL/min

• Column Temperature: 25°C

• Injection Volume: 1-5 µL

3. Mass Spectrometry (MS) Detection:

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode. [10]* Monitoring: Scan for the protonated molecule [M+H]⁺. For the free base C₆H₁₃NO₂, the expected m/z would be approximately 132.11.

4. System Validation:

• Inject a blank (diluent) to ensure no system contamination.

• Perform replicate injections of a standard solution to confirm system suitability (retention time reproducibility, peak area consistency).

• The purity is calculated based on the area percent of the main peak relative to all other peaks detected.

Caption: Analytical workflow for purity determination by HPLC-MS.

Conclusion

4-Methyl-3-(hydroxymethyl)morpholine HCl is more than a simple chemical; it is an enabling tool for medicinal chemists. Its pre-installed chirality, orthogonal functional handles (amine and alcohol), and the proven benefits of the morpholine scaffold make it a high-value intermediate for constructing complex and biologically active molecules. A thorough understanding of its properties, synthesis, and analytical control is essential for any research or development program aiming to leverage this powerful building block in the creation of next-generation pharmaceuticals.

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Introduction: The Morpholine Scaffold as a Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide to the Biological Activity of Morpholine-Containing Compounds

In the landscape of drug discovery, the identification of "privileged scaffolds" – molecular frameworks that can bind to multiple, diverse biological targets – is a paramount objective. The morpholine ring, a six-membered saturated heterocycle containing both an amine and an ether functional group, has unequivocally earned this designation.[1][2] Its prevalence in numerous FDA-approved drugs and experimental therapeutics is a testament to its remarkable utility.[1][3]

The power of the morpholine moiety lies not in a single attribute, but in a synergistic combination of advantageous physicochemical and metabolic properties. Its chair-like conformation is flexible, and the presence of a weakly basic nitrogen atom (pKa ≈ 8.7) and a polar oxygen atom imparts a balanced lipophilic-hydrophilic profile.[3][4][5] This balance is crucial for optimizing pharmacokinetics, enhancing aqueous solubility, improving metabolic stability, and facilitating passage across biological barriers like the blood-brain barrier (BBB).[1][4][6][7] The morpholine ring is often more than a passive solubilizing group; it frequently acts as an integral component of a drug's pharmacophore, forming key hydrogen bonds and hydrophobic interactions within target protein binding pockets.[1][5][7]

This guide provides an in-depth exploration of the diverse biological activities of morpholine-containing compounds, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies used to validate their therapeutic potential across several key disease areas.

Anticancer Activity: Targeting Key Signaling Pathways

The morpholine scaffold is a prominent feature in a multitude of anticancer agents, particularly those designed as kinase inhibitors.[8] These compounds often target aberrant signaling pathways that drive uncontrolled cell proliferation and survival.

Mechanism of Action: Inhibition of the PI3K/Akt/mTOR Pathway

A critical pathway frequently dysregulated in cancer is the Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway.[8] Many morpholine-containing compounds have been specifically designed to inhibit kinases within this cascade. The morpholine ring often serves as a key structural element that orients the molecule within the ATP-binding pocket of the target kinase.[2] For instance, in many PI3K inhibitors, the oxygen atom of the morpholine can form a crucial hydrogen bond with a hinge-region backbone amide of the enzyme, a common interaction motif for kinase inhibitors. This targeted inhibition blocks downstream signaling, ultimately leading to a decrease in cell proliferation and the induction of apoptosis (programmed cell death).[8][9]

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition.

Structure-Activity Relationship (SAR) Insights

SAR studies have revealed that the substitution pattern on both the morpholine ring and the core scaffold is critical for potency and selectivity. For example, in a series of morpholine-substituted quinazoline derivatives, the position and nature of substituents on the quinazoline ring significantly influenced cytotoxic activity against various cancer cell lines.[9][10] The incorporation of trifluoromethyl and morpholine moieties into a tetrahydroquinoline scaffold was shown to significantly enhance selectivity and potency as mTOR inhibitors.[11]

Quantitative Data: Cytotoxic Activity

The efficacy of anticancer compounds is typically quantified by their half-maximal inhibitory concentration (IC50), the concentration of a drug that is required for 50% inhibition in vitro.

Compound Class	Cancer Cell Line	Target/Activity	IC50 (µM)	Reference
Morpholine-Substituted Quinazoline (AK-10)	MCF-7 (Breast)	Cytotoxicity	3.15 ± 0.23	[9][10]
Morpholine-Substituted Quinazoline (AK-3)	A549 (Lung)	Cytotoxicity	10.38 ± 0.27	[9]
Morpholine-Substituted Quinazoline (AK-10)	SHSY-5Y (Neuroblastoma)	Cytotoxicity	3.36 ± 0.29	[9][10]
Morpholine-Substituted Tetrahydroquinoline (10e)	A549 (Lung)	mTOR Inhibition	0.033 ± 0.003	[11]
Morpholine-Substituted Tetrahydroquinoline (10h)	MCF-7 (Breast)	mTOR Inhibition	0.087 ± 0.007	[11]

Experimental Protocol: Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.[12]

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the morpholine-containing test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Cisplatin). Incubate for 48-72 hours.[12]

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[12]

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[12]

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Central Nervous System (CNS) Activity

The unique physicochemical properties of the morpholine ring make it an exceptionally valuable scaffold for CNS drug discovery.[6][13] Its balanced polarity and lower pKa contribute to enhanced permeability across the blood-brain barrier (BBB), a critical hurdle for drugs targeting the brain.[4][6]

Mechanism of Action: Modulation of Neurological Enzymes

Many neurodegenerative disorders, such as Alzheimer's and Parkinson's disease, are characterized by the dysregulation of key enzymes.[14] Morpholine derivatives have shown significant promise as inhibitors of monoamine oxidases (MAO-A and MAO-B) and cholinesterases (AChE and BChE).[6][15]

• MAO Inhibition: MAO enzymes are responsible for the degradation of neurotransmitters like dopamine, norepinephrine, and serotonin. By inhibiting MAO, morpholine-containing drugs can increase the synaptic levels of these neurotransmitters, which is beneficial in treating depression and Parkinson's disease.[15][16]

• Cholinesterase Inhibition: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) break down the neurotransmitter acetylcholine. Inhibiting these enzymes increases acetylcholine levels, a key strategy in managing the cognitive symptoms of Alzheimer's disease.[6][14]

Caption: Workflow for primary antimicrobial screening via disc diffusion.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases. Morpholine-containing compounds have been investigated as potential anti-inflammatory agents by targeting key mediators of the inflammatory response. [17][18][19]

Mechanism of Action: Reduction of Inflammatory Mediators

One common strategy to assess anti-inflammatory potential is to measure a compound's ability to inhibit the production of nitric oxide (NO) in macrophages stimulated by lipopolysaccharide (LPS). [18]Overproduction of NO is a key feature of inflammatory diseases. Some morpholine derivatives have shown the ability to reduce the production of such inflammatory intermediates. [18][20]Other studies have evaluated the in-vivo ability of morpholine compounds to reduce edema (swelling), a classic sign of inflammation. [17]

Quantitative Data: In-Vivo Anti-inflammatory Activity

The carrageenan-induced rat paw edema model is a standard in-vivo assay for evaluating acute anti-inflammatory activity.

Compound	Dose (mg/kg)	Edema Inhibition (%)	Reference
Benzophenone-morpholine ether (5f)	40	58.7	[17]
Benzophenone-morpholine ether (5a)	40	55.5	[17]
Benzophenone-morpholine ether (5e)	40	49.9	[17]
Aspirin (Standard)	100	50.5	[17]
Phenylbutazone (Standard)	100	60.1	[17]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay quantifies nitrite, a stable breakdown product of NO, in cell culture supernatants. [18]

• Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.

• Treatment: Pre-treat the cells with various concentrations of the morpholine test compound for 1-2 hours.

• Stimulation: Stimulate the cells with an inflammatory agent, typically lipopolysaccharide (LPS, 1 µg/mL), to induce the production of NO. Incubate for 24 hours.

• Sample Collection: Collect the cell culture supernatant from each well.

• Griess Reaction: Add 100 µL of supernatant to a new 96-well plate. Add 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Measurement: Incubate in the dark at room temperature for 10-15 minutes. A pink/magenta color will develop. Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration in each sample by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite. Calculate the percentage of NO inhibition relative to LPS-stimulated cells without a test compound.

Conclusion and Future Directions

The morpholine scaffold is a powerful and versatile tool in medicinal chemistry, contributing to a wide array of biological activities. [1][2][21]Its ability to improve pharmacokinetic properties while actively participating in target binding has solidified its status as a privileged structure. [1][22]The research highlighted in this guide, from anticancer and CNS-modulating activities to antimicrobial and anti-inflammatory effects, demonstrates the broad therapeutic potential of morpholine-containing compounds.

Future research will likely focus on the synthesis of novel morpholine derivatives with enhanced selectivity and potency, thereby minimizing off-target effects. [15]The exploration of multi-target ligands, where a single morpholine-containing molecule is designed to interact with multiple disease-relevant proteins, represents an exciting frontier, particularly for complex conditions like neurodegenerative diseases and cancer. [14]As synthetic methodologies become more advanced, the ability to fine-tune the structure and properties of these compounds will continue to drive the discovery of next-generation therapeutics built upon this indispensable heterocyclic core.

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The Morpholine Scaffold in Medicinal Chemistry: A Privileged Core for Modern Drug Discovery

Abstract

The morpholine ring, a simple six-membered heterocycle, is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its consistent appearance in a multitude of bioactive compounds and FDA-approved drugs.[1][2][3] This guide provides an in-depth exploration of the morpholine moiety's multifaceted role in drug design. We will dissect its fundamental physicochemical properties, analyze its profound impact on the pharmacokinetic and pharmacodynamic profiles of drug candidates, and provide practical, field-proven insights for its strategic application. Through detailed case studies, experimental protocols, and visual schematics, this whitepaper serves as a comprehensive resource for researchers, scientists, and drug development professionals seeking to leverage the full potential of this versatile scaffold.

The Enduring Appeal of a Privileged Scaffold

Morpholine, chemically known as 1-oxa-4-azacyclohexane, is a saturated heterocycle containing both an amine and an ether functional group.[4][5] Its frequent occurrence in successful drug molecules is not coincidental; it is a direct result of a unique combination of advantageous physicochemical, biological, and metabolic properties.[2] Medicinal chemists often employ the morpholine ring to address common challenges in drug development, such as poor solubility, unfavorable metabolic profiles, or the need for precise spatial orientation of pharmacophoric elements.[2][3][6] Its versatility and facile synthetic accessibility make it an invaluable building block in the medicinal chemist's toolkit.[1][2]

Core Physicochemical Properties: The Foundation of Utility

The strategic incorporation of a morpholine ring can profoundly and predictably alter a molecule's properties. These alterations are rooted in its fundamental physicochemical characteristics, which collectively enhance "drug-likeness."

• Aqueous Solubility: The presence of both a nitrogen and an oxygen atom allows the morpholine ring to act as a hydrogen bond acceptor, improving a compound's interaction with water and thereby enhancing its aqueous solubility.[1][7][8][9] This is a critical parameter for achieving adequate bioavailability, especially for orally administered drugs.

• Basicity (pKa): Morpholine is a weak base, with the pKa of its conjugate acid typically around 8.7.[5][9] This value is highly advantageous as it allows the nitrogen atom to be significantly protonated at physiological pH (~7.4). The resulting cation can form crucial ionic interactions with biological targets and further improve solubility.

• Lipophilicity (LogP): The scaffold strikes a desirable balance between hydrophilicity and lipophilicity.[10][11] This balanced profile is essential for navigating the complex journey of a drug through the body, enabling it to permeate cellular membranes without being excessively sequestered in fatty tissues.[8]

• Conformational Stability: Like cyclohexane, the morpholine ring predominantly adopts a stable chair conformation.[12] This predictable, low-energy conformation minimizes steric and torsional strain, providing a rigid scaffold that can orient substituents in well-defined axial or equatorial positions for optimal interaction with a target's binding pocket.[8][12]

Table 1: Comparative Physicochemical Properties of Morpholine and Related Scaffolds

Scaffold	Typical pKa (conjugate acid)	clogP	Hydrogen Bond Acceptors	Hydrogen Bond Donors	Key Feature
Morpholine	~8.7[5][9]	-0.85	2 (N, O)	1 (N-H)	Balanced polarity, weak base
Piperidine	~11.2	0.84	1 (N)	1 (N-H)	More basic, more lipophilic
Piperazine	~9.8 (N1), ~5.6 (N2)	-1.03	2 (N, N)	2 (N-H)	Two basic centers, highly polar
Thiomorpholine	~9.1	0.25	1 (N)	1 (N-H)	Sulfur atom alters electronics and size

Note: clogP and pKa values are approximate and can vary based on substitution and measurement conditions.

Optimizing Pharmacokinetics (ADME): The Morpholine Advantage

A molecule's journey through the body—its Absorption, Distribution, Metabolism, and Excretion (ADME) profile—is paramount to its success as a drug. The morpholine scaffold is frequently used to fine-tune these properties.

Absorption and Distribution

The balanced lipophilicity and aqueous solubility conferred by the morpholine ring directly contribute to improved oral bioavailability.[9] Perhaps one of its most significant applications is in designing drugs for the central nervous system (CNS). The scaffold's properties can help molecules achieve the delicate balance required to cross the highly selective blood-brain barrier (BBB).[8][10][11][13]

Metabolic Stability

While generally considered to possess good metabolic stability, the morpholine ring can be a site of metabolism by cytochrome P450 (CYP) enzymes.[14][15] Understanding these pathways is crucial for designing long-lasting and safe therapeutics.

Common Metabolic Pathways:

• Oxidation: The most frequent metabolic route involves the oxidation of the carbon atoms alpha to either the ring nitrogen or oxygen, leading to hydroxylated metabolites.[15]

• N-dealkylation: If the nitrogen is substituted, this bond can be enzymatically cleaved.[15]

• Ring Cleavage: Following an initial oxidation event, the ring can be opened to form more polar, linear metabolites that are easily excreted.[15]

The primary enzyme involved in the metabolism of many morpholine-containing drugs is CYP3A4.[9] A key strategy to enhance metabolic stability is to introduce steric hindrance near these metabolic "soft spots." For instance, adding a methyl group to a carbon adjacent to a ring heteroatom can effectively shield it from enzymatic attack.[15]

Caption: Common metabolic pathways for the morpholine scaffold.

Driving Pharmacodynamics: Interaction with Biological Targets

The morpholine ring is not merely a passive carrier; it actively contributes to a drug's pharmacodynamic profile by influencing how the molecule binds to its biological target.

• A Rigid Scaffold: The stable chair conformation acts as a three-dimensional anchor, positioning other critical pharmacophores in the precise orientation required for high-affinity binding.[8][13] In the case of the antiemetic drug Aprepitant, the morpholine ring acts as a central scaffold that correctly orients three aromatic groups for optimal interaction with the NK1 receptor.[8][13]

• Direct Binding Interactions: The ring's heteroatoms are key participants in binding. The ether oxygen is an excellent hydrogen bond acceptor, while the nitrogen, when protonated, can form strong ionic bonds or hydrogen bonds with acidic residues like aspartate or glutamate in a protein's active site.[8][14]

• Bioisosteric Replacement: Morpholine is often used as a bioisostere for other cyclic amines like piperidine or piperazine.[9][16] This substitution can subtly alter a compound's basicity, polarity, and conformational profile to overcome issues like off-target activity or poor pharmacokinetics while retaining the desired biological activity.[9][17]

Caption: Typical binding interactions of a morpholine scaffold.

Case Studies: FDA-Approved Drugs

The true impact of the morpholine scaffold is best illustrated by its presence in numerous marketed drugs across a wide range of therapeutic areas.

Table 2: Prominent FDA-Approved Drugs Featuring the Morpholine Scaffold

Drug Name	Therapeutic Class	Role of the Morpholine Scaffold
Linezolid	Antibiotic	The morpholine ring is a key structural component that contributes to the drug's unique mechanism of action and favorable pharmacokinetic profile.[14][18]
Gefitinib	Anticancer (EGFR Inhibitor)	The morpholine group enhances aqueous solubility and provides a critical interaction point within the ATP-binding pocket of the EGFR kinase.[12][14]
Reboxetine	Antidepressant (NRI)	The morpholine moiety is integral to the pharmacophore, and its stereochemistry is crucial for selective norepinephrine reuptake inhibition.[14][19][20]
Rivaroxaban	Anticoagulant (Factor Xa Inhibitor)	The morpholine ring is part of the oxazolidinone core that binds to the S4 pocket of Factor Xa, with the morpholino oxygen contributing to solubility and binding.[14]
Eteplirsen	Duchenne Muscular Dystrophy	A phosphorodiamidate morpholino oligomer (PMO), where the morpholino backbone provides high stability against nucleases and a neutral charge, improving its in vivo properties.[14]

Experimental Protocols: Practical Application

Translating theory into practice is the hallmark of effective drug development. The following protocols provide validated, step-by-step methodologies for the synthesis and characterization of morpholine-containing compounds.

Protocol: Synthesis of an N-Aryl Morpholine via Buchwald-Hartwig Amination

This protocol describes a standard, reliable method for creating a carbon-nitrogen bond between an aryl halide and morpholine, a common transformation in medicinal chemistry.

Objective: To synthesize 4-(4-fluorophenyl)morpholine.

Materials:

• Morpholine

• 1-Bromo-4-fluorobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Standard glassware for inert atmosphere chemistry (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

• Nitrogen or Argon gas supply

Procedure:

• Setup: To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add sodium tert-butoxide (1.4 mmol), Pd(OAc)₂ (0.02 mmol), and XPhos (0.04 mmol).

• Reagent Addition: Add 1-bromo-4-fluorobenzene (1.0 mmol) and anhydrous toluene (5 mL) to the flask via syringe.

• Amine Addition: Add morpholine (1.2 mmol) to the reaction mixture via syringe.

• Reaction: Seal the flask and heat the mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically complete within 2-12 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure N-aryl morpholine.

Self-Validation: The success of the protocol is confirmed by standard analytical techniques. ¹H NMR, ¹³C NMR, and mass spectrometry should be used to verify the structure and purity of the final compound, ensuring it matches the expected product.

Protocol: Determination of pKa by Potentiometric Titration

This protocol outlines the determination of the acid dissociation constant (pKa), a critical parameter discussed earlier.[7]

Objective: To determine the pKa of a synthesized morpholine derivative.

Materials:

• Synthesized morpholine compound (~0.1 mmol)

• Standardized hydrochloric acid (HCl) solution (0.1 M)

• Standardized sodium hydroxide (NaOH) solution (0.1 M, carbonate-free)

• Deionized water

• Calibrated pH meter with a combination electrode

• Burette (10 mL)

• Magnetic stirrer and stir bar

• Beaker (50 mL)

Procedure:

• Sample Preparation: Accurately weigh the morpholine compound and dissolve it in a known volume of deionized water (e.g., 20 mL) in a beaker.

• Acidification: Add a slight excess of standardized HCl (e.g., 1.1 equivalents) to ensure the morpholine nitrogen is fully protonated.

• Titration Setup: Place the beaker on a magnetic stirrer, insert the pH electrode, and begin stirring gently. Position the burette filled with standardized NaOH solution over the beaker.

• Data Collection: Record the initial pH. Begin adding the NaOH titrant in small, precise increments (e.g., 0.05 mL). After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH. Continue well past the equivalence point.

• Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis). The pKa is the pH at the half-equivalence point (the point where half of the protonated morpholine has been neutralized). This can also be determined more accurately from the first derivative of the titration curve.

Trustworthiness: This is a standard and highly reliable method for pKa determination. The accuracy is ensured by using calibrated equipment, standardized solutions, and proper technique. Repeating the titration multiple times establishes the precision of the measurement.

Future Perspectives and Conclusion

The morpholine scaffold is far from being a static tool in drug discovery. Its future is being shaped by innovative synthetic strategies that allow for the creation of more complex, C-functionalized, and stereochemically diverse morpholine derivatives.[21] Furthermore, the design of novel morpholine bioisosteres—scaffolds that mimic its properties while offering unique structural features—continues to expand the accessible chemical space for drug designers.[17][22][23]

References

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews. Available at: [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Molecules. Available at: [Link]

• Morpholine – Knowledge and References. Taylor & Francis Online. Available at: [Link]

• A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. PubMed. Available at: [Link]

• A review on pharmacological profile of Morpholine derivatives. ResearchGate. Available at: [Link]

• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics. RSC Publishing. Available at: [Link]

• Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Semantic Scholar. Available at: [Link]

• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics. PubMed Central (PMC). Available at: [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ResearchGate. Available at: [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. Available at: [Link]

• Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. Available at: [Link]

• A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. Chemistry Europe. Available at: [Link]

• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics. RSC Publishing. Available at: [Link]

• An updated review on morpholine derivatives with their pharmacological actions. ResearchGate. Available at: [Link]

• Expanding complex morpholines using systematic chemical diversity. ACS Publications. Available at: [Link]

• Morpholine-containing, CNS active, FDA approved drugs. 1, moclobemide; 2, reboxetine. ResearchGate. Available at: [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ACS Publications. Available at: [Link]

• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). PubMed. Available at: [Link]

• Morpholine Bioisosteres for Drug Design. Pharmaceutical Business Review. Available at: [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. PubMed Central (PMC). Available at: [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. Available at: [Link]

• An updated review on morpholine derivatives with their pharmacological actions. ResearchGate. Available at: [Link]

• Bioisosterism: A Rational Approach in Drug Design. Institute of Industrial Science, the University of Tokyo. Available at: [Link]

• Morpholine: Pharmacophore Modulating Pharmacokinetic Properties of Anticancer Leads. Bentham Science Publishers. Available at: [Link]

• Design and synthesis of morpholine derivatives. SAR for dual serotonin & noradrenaline reuptake inhibition. PubMed. Available at: [Link]

• A Minireview on the Morpholine-Ring-Containing US FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. Wiley Online Library. Available at: [Link]

• Major metabolic pathways of the morpholine moiety as a component of drugs such as linezolid or gefitinib. ResearchGate. Available at: [Link]

• Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. Available at: [Link]

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Engineering the Morpholine Core: A Technical Guide to the Asymmetric Synthesis and Pharmacological Optimization of 3-Substituted Derivatives

As an application scientist bridging the gap between bench chemistry and late-stage drug development, I frequently encounter the limitations of unsubstituted saturated heterocycles. While the morpholine ring is a privileged scaffold in medicinal chemistry—boasting a pKa (~8.3) that perfectly balances aqueous solubility with blood-brain barrier permeability—its unsubstituted form is metabolically vulnerable 1[1].

Substitution at the C3 position (adjacent to the nitrogen atom) is a critical optimization strategy. It introduces chirality, imposes conformational rigidity by limiting pseudo-A1,3 strain, and sterically shields the adjacent C-H bonds from CYP450-mediated oxidation 2[2]. This structural tuning is the cornerstone of several blockbuster therapeutics, most notably Aprepitant (EMEND), a potent neurokinin-1 (NK-1) receptor antagonist used for chemotherapy-induced nausea and vomiting 1[1].

Logical relationship mapping the pharmacological impact of C3-substitution on the morpholine core.

This whitepaper dissects the most robust, field-proven synthetic methodologies for constructing chiral 3-substituted morpholines, providing validated protocols and mechanistic insights to empower your drug discovery pipelines.

Mechanistic Pathways in Asymmetric Synthesis

Historically, accessing C3-substituted morpholines relied heavily on the chiral pool (e.g., enantiopure amino alcohols). However, modern catalytic methods have unlocked highly modular, stereoselective routes from achiral precursors.

Tandem Hydroamination-Asymmetric Transfer Hydrogenation (ATH)

This "two-pot, one-sequence" strategy converts acyclic ether-containing aminoalkynes into chiral 3-substituted morpholines. The process is initiated by a titanium-catalyzed intramolecular hydroamination to yield a cyclic imine, which is subsequently reduced via Ru-catalyzed ATH 3[3]. The oxophilicity of the Group 4 Ti-catalyst is carefully modulated by bis(amidate) ligands, preventing catalyst deactivation by the ether oxygen.

Experimental workflow for the tandem hydroamination and asymmetric transfer hydrogenation.

Ring Opening of 2-Tosyl-1,2-Oxazetidine

Utilizing 2-tosyl-1,2-oxazetidine as an umpoled synthon represents a paradigm shift. Due to the high polarization of the N–O bond and the inherent ring strain of the four-membered heterocycle, the oxygen atom becomes susceptible to nucleophilic attack 2[2]. Reacting this synthon with α-formyl carboxylates under basic conditions triggers a cascade sequence, delivering highly decorated morpholine hemiaminals diastereoselectively.

Catalytic Aza-Benzilic Ester Rearrangement

For the synthesis of morpholinones (a closely related pharmacophore), a breakthrough chiral phosphoric acid (CPA)-catalyzed method utilizes arylglyoxals and 2-(arylamino)ethan-1-ols. The reaction proceeds via a [4+2] heteroannulation to form a cyclic α-iminium hemiacetal, followed by a stereocontrolled 1,2-aryl/alkyl shift 4[4].

Mechanistic pathway of the catalytic enantioselective aza-benzilic ester rearrangement.

Quantitative Data Presentation

The following table synthesizes the performance metrics of the three primary methodologies discussed, allowing for rapid comparison during synthetic route scouting.

Synthetic Strategy	Key Reagents / Catalysts	Substrate Scope	Yield Range	Stereoselectivity	Primary Advantage
Tandem Hydroamination-ATH	Ti(NMe2)2(BIA), RuCl[(S,S)-Ts-DPEN]	Ether-containing aminoalkynes	70–85%	>95% ee	One-pot sequence from acyclic precursors; high enantiopurity.
Oxazetidine Ring Opening	2-Tosyl-1,2-oxazetidine, K2CO3	α-Formyl carboxylates	39–85%	dr up to 3.0	Diastereoconvergent; enables modular late-stage functionalization.
Aza-Benzilic Rearrangement	Chiral Phosphoric Acid (CPA)	Arylglyoxals + Amino alcohols	65–92%	>90% ee	Unprecedented 1,2-shift mechanism; accesses complex morpholinones.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded into the instructions to explain why specific operations are performed.

Protocol A: Enantioselective Synthesis via Tandem Hydroamination-ATH [5][5]

Objective: Synthesize chiral 3-substituted morpholines (>95% ee) from acyclic aminoalkynes.

• Hydroamination Setup: In a nitrogen-filled glovebox, charge a Schlenk flask with the ether-containing aminoalkyne substrate (1.0 equiv) and anhydrous toluene (0.5 M).

• Catalyst Addition: Add the bis(amidate)bis(amido)Ti precatalyst (5-10 mol%).

  • Causality: The amidate ligands are crucial; they tune the Lewis acidity of the titanium center, preventing the ether oxygen of the substrate from competitively binding and poisoning the catalyst.

• Cyclization: Heat the mixture to 100 °C for 12 hours.

  • Self-Validation Check: Pull a 50 µL aliquot. In-process FTIR should show the complete disappearance of the alkyne stretch (~2100 cm⁻¹) and the emergence of a strong imine C=N stretch (~1650 cm⁻¹).

• Solvent Exchange: Cool to room temperature and remove toluene under reduced pressure. Redissolve the crude cyclic imine in anhydrous CH2Cl2.

• Asymmetric Transfer Hydrogenation: Add RuCl (2 mol%) followed by a 5:2 mixture of formic acid/triethylamine (azeotrope) as the hydride source. Stir at room temperature for 12 hours.

  • Causality: The spatial arrangement of the (S,S)-Ts-DPEN ligand creates a rigid chiral pocket. This dictates the trajectory of hydride delivery exclusively to the re- or si-face of the cyclic imine, ensuring the >95% ee observed in the final product.

• Workup: Quench with saturated aqueous NaHCO3 to neutralize the formic acid. Extract with ethyl acetate, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Diastereoselective Synthesis via 2-Tosyl-1,2-Oxazetidine Ring Opening [2][2]

Objective: Construct highly decorated, conformationally rigid morpholine hemiaminals.

• Reaction Assembly: In a standard round-bottom flask, combine 2-tosyl-1,2-oxazetidine (1.0 equiv) and the selected α-formyl carboxylate (e.g., methyl 2-methyl-3-oxopropanoate, 1.0 equiv) in 1,4-dioxane (0.5 M).

• Base-Induced Cascade: Add K2CO3 (1.2 equiv) in one portion. Stir the suspension overnight at room temperature.

  • Causality: The mild inorganic base deprotonates the α-formyl carboxylate, generating a nucleophilic enolate. The oxazetidine ring, highly strained and polarized by the N-tosyl group, undergoes rapid heterolytic N–O cleavage upon nucleophilic attack, cascading into the ring-closed morpholine hemiaminal.

• Filtration and Concentration: Filter the reaction mixture through a pad of Celite to remove the inorganic salts. Concentrate under reduced pressure.

  • Self-Validation Check: Assess the crude reaction mixture via 1H NMR prior to column chromatography. The major diastereomer will exhibit NOE cross-peaks indicative of axial positioning of both the hydroxy and carboxylate functionalities. This confirms the stereocontrol driven by the avoidance of pseudo-A1,3 strain between the C3 substituent and the N-tosyl group.

• Purification: Purify by gradient column chromatography (hexane/EtOAc).

Future Directions: Late-Stage Functionalization

While de novo synthesis of 3-substituted morpholines is highly developed, the next frontier in medicinal chemistry lies in late-stage C(sp3)-H functionalization. Emerging methodologies utilizing photoredox catalysis or Cu(II)-catalyzed selective C–H bond functionalization are beginning to allow direct derivatization of the morpholine core without requiring pre-functionalized starting materials 5[5]. As these technologies mature, they will further accelerate the optimization of morpholine-containing drug candidates.

References

• Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications.[Link]

• Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. ACS Publications.[Link]

• Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. ACS Publications.[Link]

• Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. ACS Publications.[Link]

• Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide. MDPI.[Link]

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• 5. Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide [mdpi.com]

safety, handling, and storage of morpholine hydrochloride salts

An In-depth Technical Guide to the Safety, Handling, and Storage of Morpholine Hydrochloride Salts

Authored by: Gemini, Senior Application Scientist

Introduction: The Duality of Morpholine Hydrochloride in Drug Development

Morpholine and its derivatives are foundational scaffolds in medicinal chemistry, celebrated for their utility in synthesizing a wide array of therapeutic agents, from antibiotics like Linezolid to anticancer drugs such as Gefitinib.[1] The hydrochloride salt of morpholine, a common form for improving stability and solubility, is frequently encountered in research and development laboratories.[1] While indispensable, the handling of these amine salts is not without risk. Their potential for corrosive and toxic effects necessitates a comprehensive and nuanced understanding of their safe management.

This guide moves beyond a simple checklist of precautions. It is designed for the professional researcher and scientist, providing a deep dive into the causality behind safety protocols. By understanding the "why," we empower laboratory personnel to build self-validating systems of safety, ensuring both personal well-being and the integrity of their research.

Hazard Identification and Proactive Risk Assessment

The cornerstone of laboratory safety is a thorough and honest appraisal of the risks associated with a chemical. Morpholine hydrochloride salts, while appearing as stable, solid materials, possess a profile of hazards that must be respected.

GHS Hazard Profile

The Globally Harmonized System (GHS) provides a clear snapshot of a chemical's intrinsic hazards. While specific classifications can vary slightly by derivative, the profile for morpholine-related hydrochlorides is consistent in its primary warnings.

Table 1: GHS Hazard Classification for Representative Morpholine Hydrochloride Salts

Hazard Class	Hazard Code	Hazard Statement	Representative Compound(s)	Source(s)
Acute Toxicity, Oral	H301 / H302	Toxic or Harmful if swallowed	4-(2-Chloroethyl)morpholine HCl	[2]
Acute Toxicity, Dermal	H311 / H312	Toxic or Harmful in contact with skin	4-(2-Chloroethyl)morpholine HCl, Morpholine HCl	[2][3][4][5]
Skin Corrosion/Irritation	H314 / H315	Causes severe skin burns and eye damage / Causes skin irritation	4-(2-Chloroethyl)morpholine HCl, Morpholine HCl	[2][3][5]
Serious Eye Damage/Irritation	H318 / H319	Causes serious eye damage / Causes serious eye irritation	4-(2-Chloroethyl)morpholine HCl, Morpholine HCl	[2][3][5]

| Aquatic Hazard, Chronic | H412 | Harmful to aquatic life with long lasting effects | 4-(2-Chloroethyl)morpholine HCl |[2] |

Health Hazard Deep Dive

The systemic health effects of morpholine are often studied using its salt forms to mitigate the severe corrosive effects of the free base, which could otherwise mask the underlying toxicity.[6]

• Corrosivity and Irritation: Direct contact with the solid or its solutions can cause severe skin burns and serious eye damage.[2][3][6][7][8] The hydrochloride salt, upon contact with moisture on the skin or mucous membranes, can hydrolyze and exhibit acidic, corrosive properties.

• Acute Systemic Toxicity: The compound is harmful and potentially toxic if ingested or absorbed through the skin.[2][3][7] Animal studies on the parent compound, morpholine, show that repeated exposure can lead to injury of the lungs, liver, and kidneys.[7]

• Respiratory Effects: Inhalation of dust can cause irritation to the respiratory tract.[7][8][9]

• Sensitization: Some derivatives may cause an allergic skin reaction.[2]

• The Nitrosamine Risk: A significant, often overlooked, hazard is the potential for morpholine to react with nitrosating agents (e.g., nitrites, nitrous acid) to form N-nitrosomorpholine, a known carcinogen.[6] This underscores the importance of avoiding contamination and understanding reaction pathways.

Risk Assessment Workflow

A dynamic risk assessment is not a one-time event but a continuous process. Before any new protocol involving morpholine hydrochloride is initiated, this workflow should be mentally or formally completed.

Caption: Risk assessment workflow for handling morpholine salts.

Field-Proven Safe Handling Protocols

Theoretical knowledge must be translated into rigorous, practical action. The following protocols are designed to create a multi-layered defense against exposure.

The Primacy of Engineering Controls

Personal protective equipment is the last line of defense. The primary barrier between the researcher and the chemical hazard should always be robust engineering controls.

• Ventilation: All handling of morpholine hydrochloride salts, especially weighing operations that can generate dust, must be conducted within a certified chemical fume hood or other suitable ventilated enclosure.[3][10][11] This is non-negotiable.

• Safety Infrastructure: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[9][11] Their proximity is critical in mitigating the severity of an accidental exposure.

Personal Protective Equipment (PPE) - The Final Barrier

The correct selection and use of PPE are critical for preventing direct contact.

Table 2: Required Personal Protective Equipment

Body Part	Protection	Standard / Specification	Rationale
Eyes/Face	Chemical safety goggles	ANSI Z87.1 / EN166	Protects against dust particles and splashes. A face shield should be worn over goggles when a significant splash risk exists.[11]
Hands	Chemical-resistant gloves	EN374	Nitrile or neoprene gloves are generally suitable. Always check the manufacturer's compatibility data. Gloves must be inspected before use and removed without touching the outer surface.[12]
Body	Laboratory coat	N/A	Provides a removable barrier to protect skin and personal clothing from minor spills and dust.

| Respiratory | Dust respirator (e.g., N95) | NIOSH / EN149 | Recommended when weighing large quantities of powder outside of a containment hood or if ventilation is insufficient to control dust.[11] |

Experimental Workflow: Weighing and Solubilizing

This protocol provides a self-validating system for the routine task of preparing a solution from solid morpholine hydrochloride.

Step-by-Step Protocol:

• Preparation:

  • Don all required PPE as outlined in Table 2.

  • Verify that the chemical fume hood is operational (check airflow monitor).

  • Gather all necessary equipment (spatula, weigh paper/boat, beaker, stir bar, solvent, etc.) and place it inside the fume hood to minimize traffic in and out of the sash.

• Weighing:

  • Place a weigh boat on the analytical balance inside the fume hood.

  • Carefully open the morpholine hydrochloride container. Avoid creating airborne dust.

  • Using a clean spatula, transfer the desired amount of solid to the weigh boat.

  • Securely close the primary container immediately after dispensing.

• Solubilization:

  • Place a stir bar into the appropriately sized beaker containing the desired volume of solvent.

  • Gently slide the weighed solid from the weigh boat into the beaker.

  • Place the beaker on a stir plate within the fume hood and begin agitation.

• Cleanup:

  • Carefully fold the used weigh boat and spatula tip (if disposable) and place them into a designated solid hazardous waste container.

  • Wipe down the balance and surrounding surfaces within the fume hood with a damp cloth or towel, disposing of the wipe in the solid waste container.

  • Remove gloves using the proper technique and dispose of them. Wash hands thoroughly with soap and water.[3][10]

Caption: Standard workflow for weighing and dissolving solids.

Compliant Storage and Chemical Incompatibility

Improper storage is a leading cause of laboratory incidents. The stability of morpholine hydrochloride relies on its isolation from incompatible materials and environmental conditions.

Core Storage Conditions

• Location: Store in a cool, dry, and well-ventilated area designated for corrosive and toxic materials.[3][9][10]

• Container Integrity: Keep the container tightly sealed to prevent absorption of moisture, as the compound can be hygroscopic.[8]

• Environment: Protect from direct sunlight, heat, and all sources of ignition.[3][9][10][13]

• Segregation: Store on lower shelves, preferably in secondary containment (e.g., a polyethylene tray), to contain any potential spills.[14][15]

The Criticality of Segregation

Storing chemicals alphabetically is a dangerous and unacceptable practice.[14] Morpholine hydrochloride, as an acidic amine salt, requires careful segregation.

Table 3: Incompatibility Chart

Store Away From	Chemical Class	Reason for Segregation
Sodium Hydroxide, Amines	Strong Bases	Reacts to release flammable and corrosive morpholine vapor. Can generate significant heat.[16][17]
Nitric Acid, Perchlorates	Strong Oxidizing Agents	Creates a risk of fire and explosion.[14][16][17]
Sodium Nitrite	Nitrosating Agents	Potential to form carcinogenic N-nitrosomorpholine.[6]

| Reactive Metals (Na, K, Mg) | Active Metals | Should be segregated from all acids and water-containing compounds.[17] |

Caption: Segregation of morpholine HCl from incompatible chemicals.

Emergency Response Protocols

Preparedness is the key to mitigating the consequences of an accident. Every member of the laboratory must be familiar with these procedures.

Spill Management

In the event of a spill of solid morpholine hydrochloride:

• Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate area.[7]

• Secure Area: Restrict access to the spill area. Ensure ventilation is adequate (fume hood sash should be kept low).

• Don PPE: Wear appropriate PPE, including a respirator if necessary, gloves, goggles, and a lab coat.

• Contain & Clean:

  • Do NOT use water to clean up the dry spill, as this will create a corrosive solution.

  • Gently cover the spill with an inert absorbent material like sand, diatomaceous earth, or vermiculite.[3][18]

  • Carefully sweep or scoop the mixture into a clearly labeled, sealable container for hazardous waste disposal.[3][7] Avoid creating dust.[7]

  • Perform a final decontamination of the area with a damp cloth, disposing of the cloth as hazardous waste.

• Report: Report the incident to the laboratory supervisor or safety officer.

First Aid for Exposure

Immediate and correct first aid can drastically reduce the severity of an injury.

Table 4: First Aid Measures

Exposure Route	Immediate Action
Skin Contact	Immediately remove all contaminated clothing. Flush skin with copious amounts of lukewarm, gently flowing water for at least 15-30 minutes.[3][10] Seek immediate medical attention.[2][10]
Eye Contact	Immediately flush eyes with lukewarm, gently flowing water for at least 15 minutes, holding the eyelids open.[2][3][10] Remove contact lenses if present and easy to do.[2][3][10] Seek immediate medical attention.[2][3][10]
Inhalation	Move the person to fresh air and keep them in a position comfortable for breathing.[3][10] If breathing is difficult, trained personnel should administer oxygen.[10] Seek immediate medical attention.

| Ingestion | Do NOT induce vomiting.[10][11] Rinse the mouth thoroughly with water.[10][11] Seek immediate medical attention.[2][10] |

Firefighting Considerations

• Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or a water spray.[3][10] Avoid a full jet of water as it may scatter the material.[3]

• Hazardous Combustion Products: Fires involving morpholine hydrochloride will produce toxic and corrosive gases, including nitrogen oxides (NOx), carbon monoxide, and hydrogen chloride gas.[3][8][11]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[3][10]

Waste Disposal

All morpholine hydrochloride waste, including empty containers and contaminated materials, must be treated as hazardous waste.

• Collect waste in clearly labeled, sealed, and appropriate containers.

• Never dispose of this chemical down the drain or in regular trash.[11]

• All disposal must be carried out in strict accordance with local, state, and federal regulations, typically through a licensed chemical waste management company.[4][7][10]

Conclusion

The safe handling of morpholine hydrochloride salts is not a matter of restriction but of professional discipline. By integrating a deep understanding of the chemical's hazards with robust engineering controls, meticulous handling protocols, and emergency preparedness, researchers can confidently and safely leverage the power of this important chemical scaffold. A culture of safety is a proactive culture, built on the foundation of shared knowledge and mutual responsibility.

References

• Morpholine - SAFETY D
• Safety Data Sheet - Cayman Chemical. (2026, January 29).
• Morpholine - SAFETY D
• 103620 - 4-(2-Chloroethyl)
• MORPHOLINE. (2019, May 9).
• Morpholine Hydrochloride | 10024-89-2 | Tokyo Chemical Industry Co., Ltd.(JP).
• SAFETY D
• SAFETY D
• Morpholine: Human health tier II assessment Preface. (2016, July 1).
• Morpholine (HSG 92, 1995) - INCHEM.
• Morpholine. (2016, October 20).
• 4-(2-Chloroethyl)morpholine hydrochloride - Santa Cruz Biotechnology.
• SAFETY DATA SHEET - TCI Chemicals. (2025, May 5).
• Morpholine - NIOSH Pocket Guide to Chemical Hazards - CDC.
• ICSC 0302 - MORPHOLINE - Intern
• MORPHOLINE.
• Safe Storage.
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• Safety Data Sheet: Morpholine - Chemos GmbH&Co.KG.
• Chemical Compatibility Database
• Guidance on Safe Storage of Chemicals in Labor
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Labor
• Morpholine, hydrochloride (1:1) | C4H10ClNO | CID 197884 - PubChem.
• Chemical Comp
• Health and Safety in Handling Cuban-1-Amine Hydrochloride: A Technical Guide - Benchchem.
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Public
• Materials Chemical Comp
• HS404 Dangerous Goods Storage Guideline - UNSW. (2022, August 8).
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• chemical handling and storage section 6 - University of Toronto Scarborough.
• safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.

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Stereochemical Dynamics and Stereoselective Synthesis of 4-Methyl-3-Substituted Morpholines: A Comprehensive Guide

Executive Summary

The morpholine ring is a cornerstone of modern medicinal chemistry. However, the introduction of substituents at the 3-position, coupled with N-methylation (4-position), transforms this simple heterocycle into a complex, conformationally restricted scaffold. This whitepaper provides an in-depth technical analysis of the stereochemical behavior, conformational energy landscapes, and state-of-the-art stereoselective synthetic protocols for 4-methyl-3-substituted morpholines.

Introduction: The Morpholine Scaffold in Drug Design

Morpholine is a privileged heterocyclic scaffold extensively utilized in [1]. Its utility stems from a highly favorable physicochemical profile: the oxygen atom acts as a hydrogen bond acceptor, while the basic nitrogen atom provides a pKa (typically ~8.3, lowered to ~7.4 upon N-alkylation) that ensures optimal aqueous solubility and blood-brain barrier (BBB) permeability at physiological pH[1].

When substituted at the 3-position and methylated at the 4-position, the resulting 4-methyl-3-substituted morpholines exhibit unique conformational rigidity. This rigidity is critical for orienting pharmacophores into precise spatial arrangements, thereby enhancing target binding affinity and selectivity while minimizing off-target entropy penalties.

Stereochemical and Conformational Dynamics

The Causality of Nitrogen Inversion and Gauche Interactions

Understanding the stereochemistry of 4-methyl-3-substituted morpholines requires a rigorous conformational analysis. The morpholine ring predominantly adopts a chair conformation. The C3 stereocenter dictates the spatial orientation of its substituent (R-group), which strongly prefers the equatorial position to minimize 1,3-diaxial interactions with the axial protons at C5[2].

However, the presence of the N-methyl group introduces a complex dynamic. In a standard N-methylmorpholine, the methyl group prefers the equatorial position. But in a 3-substituted derivative, if both the C3-R group and the N-methyl group are equatorial, they exhibit a dihedral angle of approximately 60°. This results in a severe steric clash known as a gauche interaction (or pseudo-A(1,3) strain)[2].

To relieve this steric penalty, the nitrogen atom undergoes inversion, forcing the N-methyl group into the axial position. While this introduces 1,3-diaxial interactions between the axial N-methyl and the axial protons at C3 and C5, the energy penalty is often significantly lower than the equatorial-equatorial gauche interaction, especially when the C3 substituent is bulky (e.g., phenyl or isopropyl). This counter-intuitive preference for the N-axial conformer is a fundamental principle of morpholine stereocontrol.

Conformational equilibrium favoring the N-axial state to relieve gauche strain.

Table 1: Quantitative Conformational Energy Parameters

Interaction Type	Substituents Involved	Est. Energy Penalty (kcal/mol)	Consequence on Equilibrium
1,3-Diaxial	C3-Phenyl (Axial) vs H	~2.8 - 3.0	Forces C3-Phenyl to Equatorial
Gauche Strain	N-Me (Eq) / C3-Phenyl (Eq)	~1.5 - 2.0	Destabilizes Eq-Eq Conformer
1,3-Diaxial	N-Me (Axial) vs H	~0.3 - 0.5	Tolerated; Favors N-Axial Conformer

Stereoselective Synthetic Methodologies

The synthesis of highly enantioenriched 3-substituted morpholines requires robust methodologies that control the absolute stereochemistry at C3. Two highly validated approaches include the[3] and the [4].

Approach A: Chiral Auxiliary-Mediated Grignard Addition Using Ellman's chiral sulfinamide, a sulfinyl imine is generated. The bulky tert-butylsulfinyl group directs the incoming Grignard reagent to a single face of the imine. Subsequent deprotection and intramolecular etherification yield the morpholine core with >95% enantiomeric excess (ee)[3].

Approach B: Asymmetric Transfer Hydrogenation (ATH) For scalable, catalytic enantioselective synthesis, the Noyori-Ikariya ruthenium catalyst (RuCl) is employed. The catalyst reduces in situ generated 5,6-dihydro-1,4-oxazines (cyclic imines) via a highly enantio-determining hydride transfer, guided by the chiral diamine ligand's hydrogen-bonding network[4].

Tandem sequential one-pot synthesis of chiral 3-substituted morpholines.

Table 2: Comparative Yields and Stereoselectivity of Synthetic Routes

Synthetic Methodology	Catalyst / Auxiliary	Target Scaffold	Yield (%)	Enantiomeric Excess (ee %)
Grignard Addition	(R)-t-Bu-Sulfinamide	3-Aryl Morpholines	70 - 85%	> 98%
ATH (Noyori-Ikariya)	RuCl[(S,S)-Ts-DPEN]	3-Alkyl Morpholines	80 - 92%	95 - 99%
Biocatalytic Reduction	Imine Reductases (IREDs)	3-Substituted Thiomorpholines	> 95%	> 99%

(Note: Biocatalytic reductions utilizing IREDs have recently emerged as a green alternative, achieving >99% ee for related thiomorpholine scaffolds[5].)

Standardized Experimental Protocols

To ensure reproducibility and scientific trustworthiness, the following self-validating protocol details the synthesis of (3S)-4-methyl-3-phenylmorpholine via the sulfinyl imine route, followed by N-methylation[3].

Protocol: Synthesis of (3S)-4-Methyl-3-phenylmorpholine

Rationale & Causality: The use of AlMe₃ is not merely a Lewis acid catalyst; it pre-coordinates the sulfinyl oxygen, locking the conformation of the imine into a rigid 5-membered transition state. This amplifies the facial selectivity of the incoming Grignard reagent, ensuring near-perfect diastereoselectivity.

Step-by-Step Methodology:

• Imine Activation: To a flame-dried Schlenk flask under argon, add (R)-N-(2-(chloroethoxy)ethylidene)-2-methylpropane-2-sulfinamide (1.0 equiv, 0.5 mmol) and anhydrous MTBE (2.5 mL). Cool the solution to -78 °C. Add AlMe₃ (1.1 equiv, 0.55 mmol, 2.0 M in toluene) dropwise. Stir for 30 minutes.

  • Self-Validation Check: The solution must remain strictly clear; any precipitation or cloudiness indicates moisture contamination, which will destroy the stereoselectivity.

• Diastereoselective Addition: Add phenylmagnesium bromide (1.5 equiv, 0.75 mmol, 1.0 M in THF) dropwise over 10 minutes at -78 °C. Stir for 6 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl (2 mL) at -78 °C, then warm to room temperature. Extract with EtOAc (3 × 15 mL). Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure.

• Intramolecular Cyclization: Dissolve the crude intermediate in anhydrous THF (10 mL). Add 18-crown-6 (0.5 equiv) and NaH (60% dispersion, 3.0 equiv). Stir at room temperature for 2 hours.

  • Mechanistic Note: The alkoxide generated by NaH displaces the primary chloride via an intramolecular Sₙ2 mechanism, forming the morpholine ring with complete retention of stereochemistry at C3.

• Deprotection & N-Methylation: Cleave the chiral sulfinyl group using 4M HCl in dioxane. After basic workup, subject the crude 3-phenylmorpholine to Eschweiler-Clarke conditions (formaldehyde, formic acid, reflux for 4 hours) to yield the final 4-methyl-3-phenylmorpholine.

• Stereochemical Verification: Confirm the N-axial conformation via 1D NOESY NMR.

  • Self-Validation Check: A strong NOE cross-peak between the N-methyl protons and the equatorial C3-proton will be absent, while interactions with the axial C5 protons will be clearly visible, proving the nitrogen has inverted to relieve gauche strain.

Conclusion

The 4-methyl-3-substituted morpholine system is a masterclass in heterocyclic conformational dynamics. By understanding the delicate balance between 1,3-diaxial interactions and gauche strain, drug developers can rationally design rigidified scaffolds that lock pharmacophores into highly specific bioactive conformations. Coupled with modern stereoselective synthetic protocols like Asymmetric Transfer Hydrogenation and chiral auxiliary-directed additions, accessing these complex 3D architectures is now highly efficient, predictable, and scalable.

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Protocols & Analytical Methods

high-yield synthesis of 4-Methyl-3-(hydroxymethyl)morpholine HCl

An Application Note and Detailed Protocol for the High-Yield Synthesis of 4-Methyl-3-(hydroxymethyl)morpholine HCl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the , a valuable building block in medicinal chemistry. The described synthetic route is a robust, two-step process commencing with the reductive amination of morpholine-3-carboxylic acid, followed by the reduction of the resulting carboxylic acid to the corresponding primary alcohol. The final step involves the formation of the hydrochloride salt. This protocol emphasizes safe laboratory practices, detailed procedural explanations, and methods for the characterization of the final compound.

Introduction

Morpholine and its derivatives are prominent scaffolds in medicinal chemistry, frequently incorporated into bioactive molecules to enhance their pharmacological profiles.[1][2] The nitrogen and oxygen heteroatoms within the morpholine ring can participate in hydrogen bonding, while the ring's overall conformation can influence the molecule's interaction with biological targets.[1] Specifically, substituted morpholines, such as 4-Methyl-3-(hydroxymethyl)morpholine, offer multiple points for further chemical modification, making them versatile intermediates in the synthesis of complex drug candidates.[3] This application note details a reliable and high-yielding synthetic pathway to 4-Methyl-3-(hydroxymethyl)morpholine HCl, designed for use by researchers in both academic and industrial settings.

Overall Synthetic Strategy

The synthesis of 4-Methyl-3-(hydroxymethyl)morpholine HCl is approached through a logical sequence of reactions, starting from the commercially available morpholine-3-carboxylic acid. The overall strategy is depicted in the following retrosynthetic analysis:

Figure 1: Retrosynthetic analysis of 4-Methyl-3-(hydroxymethyl)morpholine HCl.

Experimental Protocols

Part A: Synthesis of 4-Methylmorpholine-3-carboxylic acid

This procedure is adapted from a patented method and involves the reductive amination of morpholine-3-carboxylic acid using formaldehyde in the presence of a palladium on carbon catalyst.[4]

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
Morpholine-3-carboxylic acid	131.13	10.0 g	76.2
Formaldehyde (37% in H₂O)	30.03	6.8 mL	83.8
10% Palladium on Carbon (50% wet)	-	1.5 g	-
Methanol	32.04	150 mL	-
Hydrogen Gas	2.02	-	-

Procedure:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a hydrogen inlet, and a condenser, add morpholine-3-carboxylic acid (10.0 g, 76.2 mmol) and methanol (150 mL).

• Stir the mixture until the solid is fully dissolved.

• Carefully add 10% palladium on carbon (1.5 g, 50% wet). Caution: Palladium on carbon is flammable when dry. Handle as a slurry.

• Slowly add formaldehyde (6.8 mL, 83.8 mmol, 37% aqueous solution) to the reaction mixture.

• Purge the flask with hydrogen gas and then maintain a hydrogen atmosphere using a balloon.

• Stir the reaction mixture vigorously at room temperature for 24 hours.

• Upon completion (monitored by TLC or LC-MS), carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with a small amount of methanol.

• Concentrate the filtrate under reduced pressure to yield 4-methylmorpholine-3-carboxylic acid as a crude solid. This material is typically of sufficient purity for the next step. Expected yield: ~10.5 g (95%).

Part B: Reduction of 4-Methylmorpholine-3-carboxylic acid to 4-Methyl-3-(hydroxymethyl)morpholine

This step employs a safer and more selective reducing agent, ammonia-borane, with catalytic titanium tetrachloride.[5]

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
4-Methylmorpholine-3-carboxylic acid	145.16	10.0 g	68.9
Ammonia Borane	30.86	4.25 g	137.8
Titanium(IV) chloride	189.68	1.3 mL	6.9
Diethyl ether (anhydrous)	74.12	200 mL	-
1 M Hydrochloric acid	36.46	~50 mL	-

Procedure:

• In a 500 mL oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 4-methylmorpholine-3-carboxylic acid (10.0 g, 68.9 mmol).

• Seal the flask and purge with nitrogen.

• Add anhydrous diethyl ether (200 mL) via cannula and cool the solution to 0 °C in an ice bath.

• Slowly add titanium(IV) chloride (1.3 mL, 6.9 mmol) dropwise to the stirred solution.

• Carefully add ammonia borane (4.25 g, 137.8 mmol) portion-wise to the reaction mixture.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of 1 M HCl (~50 mL). Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation.

• Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-Methyl-3-(hydroxymethyl)morpholine as a viscous oil. Expected yield: ~8.5 g (85%).

Part C: Formation of 4-Methyl-3-(hydroxymethyl)morpholine HCl

The final step is the formation of the hydrochloride salt to facilitate handling and improve stability.

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
4-Methyl-3-(hydroxymethyl)morpholine	131.17	8.0 g	61.0
2 M HCl in Diethyl Ether	-	~35 mL	-
Diethyl ether (anhydrous)	74.12	100 mL	-

Procedure:

• Dissolve the crude 4-Methyl-3-(hydroxymethyl)morpholine (8.0 g, 61.0 mmol) in anhydrous diethyl ether (100 mL) in a 250 mL Erlenmeyer flask.

• Cool the solution in an ice bath.

• While stirring, slowly add 2 M HCl in diethyl ether dropwise until a white precipitate forms and no further precipitation is observed.

• Continue stirring in the ice bath for 30 minutes.

• Collect the white solid by vacuum filtration.

• Wash the solid with a small amount of cold diethyl ether.

• Dry the product under vacuum to afford 4-Methyl-3-(hydroxymethyl)morpholine HCl as a white crystalline solid. Expected yield: ~9.8 g (90%).

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the proton environments and structural integrity.

• ¹³C NMR: To verify the carbon framework.

• FT-IR: To identify characteristic functional groups (O-H, N-H, C-O).

• Mass Spectrometry: To determine the molecular weight.

• Elemental Analysis: To confirm the elemental composition.

Workflow Visualization

Figure 2: Experimental workflow for the synthesis of 4-Methyl-3-(hydroxymethyl)morpholine HCl.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Formaldehyde is a known carcinogen and should be handled with care.

• Palladium on carbon is flammable; do not allow it to dry.

• Titanium(IV) chloride is corrosive and reacts violently with water.

• Ammonia borane and the reduction reaction can release flammable hydrogen gas.

• Handle all solvents and reagents in accordance with their Safety Data Sheets (SDS).

References

• Witt, J. O., et al. (2016). Synthesis and characterization of a series of chiral alkoxymethyl morpholine analogs as dopamine receptor 4 (D4R) antagonists. Bioorganic & Medicinal Chemistry Letters, 26(10), 2554-2558.

• Sodium Carboxymethyl Cellulose. (2025, June 10). Synthesis Methods for N-Methylmorpholine. Retrieved from [Link]

• Cheminform. (2022).
• Hedapara, K. R., & Kharadi, G. J. (2014). Synthesis, Characterization and Biological Evaluation of Novel Morpholine Derivatives. International Journal for Pharmaceutical Research Scholars, 3(3), 132-137.
• Brandt, S. D., et al. (2018). Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. Drug Testing and Analysis, 10(9), 1402-1412.
• G. K. Papaioannou, et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemistryMedChem, 15(10), 833-855.
• Jain, A., & Sahu, S. K. (2024).

• Organic Chemistry Portal. (n.d.). Morpholine synthesis. Retrieved from [Link]

• ResearchGate. (2013). (PDF) Morpholines. Synthesis and Biological Activity. Retrieved from [Link]

• Li, Y., et al. (2022). Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.
• Google Patents. (2009). WO2009106486A1 - Preparation of morpholine derivatives.
• Stoll, E. L., et al. (2022). In situ silane activation enables catalytic reduction of carboxylic acids. Organic & Biomolecular Chemistry, 20(9), 1850-1854.
• Ramachandran, P. V., Alawaed, A. A., & Hamann, H. J. (2022). A Safer Reduction of Carboxylic Acids with Titanium Catalysis. Organic Letters, 24(46), 8481–8486.

• ChemBK. (2025, August 20). 4-methylmorpholine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 4-methylmorpholine-3-carboxylic acid hydrochloride. Retrieved from [Link]

• Google Patents. (1992). CN1171398A - Process for preparing morpholine hydrochloride as precursor of monoxydine.

• ResearchGate. (2011). Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbonate. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 18.7: Reduction of Carboxylic Acids and Their Derivatives. Retrieved from [Link]

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• 5. A Safer Reduction of Carboxylic Acids with Titanium Catalysis [organic-chemistry.org]

Application Note: 4-Methyl-3-(hydroxymethyl)morpholine HCl – A Chiral Scaffold for Advanced Synthetic Chemistry

Abstract

The morpholine moiety is a cornerstone of modern medicinal chemistry, recognized as a "privileged" scaffold that frequently imparts favorable pharmacokinetic properties to bioactive molecules, including enhanced aqueous solubility, metabolic stability, and improved CNS penetration.[1][2][3] This application note provides a detailed guide for researchers, chemists, and drug development professionals on the strategic use of 4-Methyl-3-(hydroxymethyl)morpholine HCl as a versatile, bifunctional, and chiral building block. We will explore its core reactivity, present validated protocols for its derivatization, and discuss its application in constructing complex molecular architectures for drug discovery programs.

Core Characteristics and Safe Handling

4-Methyl-3-(hydroxymethyl)morpholine HCl is a chiral synthetic intermediate featuring a stable six-membered morpholine ring. Its value lies in the two distinct functional handles it presents: a tertiary amine (protonated as the hydrochloride salt) and a primary alcohol. The presence of a stereocenter at the C-3 position makes it an ideal starting material for the synthesis of enantiomerically pure compounds, a critical requirement for developing selective therapeutics.

Physicochemical Properties

Property	Data	Source
Chemical Name	(R)- or (S)-4-Methyl-3-(hydroxymethyl)morpholine hydrochloride	-
Molecular Formula	C₆H₁₄ClNO₂
Molecular Weight	167.64 g/mol
Appearance	Typically an off-white to white solid	-
CAS Numbers	(R)-enantiomer: 1820569-49-0(S)-enantiomer: 1620510-50-0	[4]
Solubility	Soluble in water, methanol, ethanol.[5]	-
Purity	Commercially available with ≥95% purity.	-

Storage and Stability

For long-term viability, 4-Methyl-3-(hydroxymethyl)morpholine HCl should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6] The hydrochloride salt form enhances stability and simplifies handling compared to the free base.

Health and Safety

As with all laboratory chemicals, proper safety precautions are paramount. Based on data for structurally related morpholine derivatives, this compound should be handled with care.

• Hazards: Causes skin and eye irritation.[7] May be harmful if swallowed or inhaled.[5]

• Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6][7]

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[6][8] Avoid contact with skin and eyes.[7] Wash hands thoroughly after handling.

• First Aid: In case of skin contact, wash immediately with plenty of water.[7] For eye contact, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do.[7] If irritation persists or if ingested, seek immediate medical attention.

Core Reactivity and Synthetic Potential

The synthetic utility of this building block stems from its two orthogonal functional groups. The hydrochloride salt must first be neutralized to unmask the nucleophilic tertiary amine, while the primary hydroxyl group offers a reliable site for a wide range of classical transformations.

Caption: Key structural features of the building block.

Unmasking the Amine: Basification

The morpholine nitrogen is protonated in the HCl salt form, rendering it non-nucleophilic. A simple aqueous workup with a mild base (e.g., NaHCO₃, K₂CO₃) or the use of a non-nucleophilic organic base (e.g., triethylamine, DIPEA) in the reaction mixture is required to generate the free base in situ for reactions involving the nitrogen atom.

Reactions at the Hydroxymethyl Group

The primary alcohol is a versatile functional group that can be readily transformed to introduce diversity and enable further coupling reactions.

• Oxidation: Selective oxidation can yield the corresponding aldehyde (using PCC, DMP) or carboxylic acid (using Jones reagent, TEMPO), providing an electrophilic handle for reductive amination or amide coupling reactions.[9]

• Esterification / Acylation: Reaction with acyl chlorides, anhydrides, or carboxylic acids (under Fischer or Steglich conditions) forms esters, allowing the introduction of a vast array of R-groups.

• Etherification: Deprotonation with a strong base (e.g., NaH) followed by reaction with an alkyl halide (Williamson ether synthesis) yields ethers, providing a stable, non-polar linkage.

• Conversion to a Leaving Group: Transformation into a sulfonate ester (e.g., tosylate, mesylate) or a halide converts the hydroxyl into an excellent leaving group, priming the molecule for Sₙ2 reactions with various nucleophiles.

Caption: Synthetic transformations at the hydroxymethyl group.

Application Protocols

The following protocols are designed to be robust and illustrative of the core reactivity of this building block. Researchers should adapt them based on the specific requirements of their substrates.

Protocol 1: General Procedure for Basification and N-Alkylation (Illustrative)

This protocol describes a representative procedure for using the morpholine nitrogen as a nucleophile after basification.

• Objective: To alkylate the morpholine nitrogen.

• Materials:

  • 4-Methyl-3-(hydroxymethyl)morpholine HCl

  • Electrophile (e.g., Benzyl bromide)

  • Potassium carbonate (K₂CO₃)

  • Acetonitrile (CH₃CN), anhydrous

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Methyl-3-(hydroxymethyl)morpholine HCl (1.0 eq).

  • Add anhydrous acetonitrile (approx. 0.1 M concentration).

  • Add finely ground potassium carbonate (2.5 eq) to the suspension.

  • Add the electrophile (e.g., benzyl bromide, 1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

• Workup & Purification:

  • Redissolve the crude residue in dichloromethane.

  • Wash with saturated NaHCO₃ solution (2x), followed by brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes or DCM/methanol).

• Rationale & Validation:

  • Causality: Potassium carbonate is a sufficiently strong base to deprotonate the morpholinium salt and neutralize the HBr formed during the reaction, driving the equilibrium forward. Acetonitrile is a polar aprotic solvent ideal for Sₙ2 reactions.

  • Validation: The successful reaction can be confirmed by ¹H NMR (disappearance of the N-H proton signal, appearance of new signals corresponding to the alkyl group) and mass spectrometry (observation of the correct molecular ion peak for the product).

Protocol 2: O-Tosylation of the Hydroxymethyl Group

This protocol details the conversion of the hydroxyl group into a tosylate, a versatile leaving group for subsequent nucleophilic substitution.

• Objective: To synthesize 4-methyl-3-(tosyloxymethyl)morpholine.

• Materials:

  • 4-Methyl-3-(hydroxymethyl)morpholine HCl

  • Triethylamine (TEA) or Pyridine

  • p-Toluenesulfonyl chloride (TsCl)

  • Dichloromethane (DCM), anhydrous

  • Ice-water bath

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • 1 M Hydrochloric acid (HCl)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Suspend 4-Methyl-3-(hydroxymethyl)morpholine HCl (1.0 eq) in anhydrous DCM (approx. 0.2 M) in a flask under an inert atmosphere.

  • Cool the mixture to 0 °C using an ice-water bath.

  • Add triethylamine (2.5 eq) dropwise to the suspension. Stir for 10 minutes to form the free base.

  • Add p-toluenesulfonyl chloride (1.2 eq) portion-wise, ensuring the internal temperature does not exceed 5 °C.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir overnight.

  • Monitor the reaction progress by TLC (staining with KMnO₄ can be helpful).

• Workup & Purification:

  • Quench the reaction by adding water.

  • Separate the layers and extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with cold 1 M HCl (to remove excess TEA), saturated NaHCO₃, and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can often be recrystallized or purified by flash chromatography if necessary.

• Rationale & Validation:

  • Causality: Triethylamine acts as both the neutralizing agent for the HCl salt and the scavenger for the HCl generated during tosylation. The reaction is run at 0 °C initially to control the exothermic reaction and prevent side product formation.

  • Validation: Product formation is confirmed by ¹H NMR, observing the appearance of aromatic protons from the tosyl group and a downfield shift of the -CH₂O- protons.

Strategic Implementation in Drug Discovery

The true power of 4-Methyl-3-(hydroxymethyl)morpholine HCl lies in its ability to serve as a modular component in the assembly of complex, drug-like molecules.

• Improving Pharmacokinetics: The morpholine ring is a well-established bioisostere for other cyclic amines and is known to reduce lipophilicity and improve water solubility, which can enhance oral bioavailability and modulate BBB permeability.[2]

• Enantiomeric Purity: Starting with an enantiomerically pure building block eliminates the need for costly and often low-yielding chiral separations later in the synthesis, ensuring that biological assays are performed on a single, well-defined stereoisomer.

• Scaffold Decoration: The bifunctional nature allows for divergent synthesis. The hydroxyl group can be used as an attachment point for one part of a pharmacophore, while the nitrogen (if not part of the core) can be functionalized to interact with another region of a biological target.

Caption: Integration of the building block into a drug discovery workflow.

Conclusion

4-Methyl-3-(hydroxymethyl)morpholine HCl is more than a simple reagent; it is a strategic tool for the modern medicinal chemist. Its inherent chirality, dual functionality, and the proven benefits of the morpholine scaffold provide a reliable and efficient pathway to novel, enantiomerically pure compounds.[10][11] The protocols and reactivity patterns described herein offer a foundational guide for leveraging this building block to accelerate the synthesis of next-generation therapeutics.

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• LookChem. (n.d.). (S)-4-METHYL-3-(HYDROXYMETHYL)MORPHOLINE — Chemical Substance Information. Retrieved March 21, 2026, from [Link]

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• Blanckaert, P., et al. (2018). Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. Drug Testing and Analysis, 10(9), 1419-1429. Available from: [Link]

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• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(6), 787–814. Available from: [Link]

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• Sabat, M., et al. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 11(15), 2209–2224. Available from: [Link]

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Application Note: Advanced N-Alkylation Strategies for Morpholine Derivatives

Introduction & Pharmacological Context

Morpholine and its substituted derivatives are privileged scaffolds in modern drug discovery. The oxygen atom increases the aqueous solubility of the parent molecule, while the nitrogen provides a versatile handle for functionalization[1]. N-alkylated morpholines are frequently deployed as pharmacophores to enhance pharmacokinetic profiles and are particularly notable for their role as potent inhibitors of the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway—a critical target in oncology[1].

This application note details two distinct, field-proven methodologies for the N-alkylation of morpholine derivatives: the classical SN2 Nucleophilic Substitution utilizing alkyl halides, and the sustainable, catalytically driven Borrowing Hydrogen (BH) strategy utilizing alcohols.

PI3K/Akt signaling pathway inhibition by N-alkylated morpholine derivatives.

Protocol A: Classical SN2 N-Alkylation

The reaction of morpholine with alkyl halides proceeds via a bimolecular nucleophilic substitution (SN2) mechanism[2]. While straightforward, achieving high yields without over-alkylation (quaternary ammonium salt formation) requires precise control over the base and solvent environment.

Causality in Reagent Selection

• Base (K₂CO₃): Potassium carbonate is selected over stronger bases (like NaH) or organic bases (like Et₃N). It acts as an efficient acid scavenger for the generated hydrobromic acid, preventing the protonation of the nucleophilic morpholine nitrogen[1][2]. Its mild nature prevents unwanted side reactions with sensitive functional groups.

• Solvent (Acetonitrile): Acetonitrile (CH₃CN) is the optimal polar aprotic solvent. It solvates the potassium cation, leaving the carbonate anion highly active, while its boiling point (82 °C) provides the exact thermal energy required to drive the SN2 kinetics to completion within 4–6 hours[2].

Experimental Procedure

Target: Synthesis of N-Benzylmorpholine

• Preparation: To an oven-dried 250 mL round-bottom flask, add morpholine (10.0 mmol, 0.87 g) and anhydrous potassium carbonate (20.0 mmol, 2.76 g)[2].

• Solvation: Suspend the mixture in 50 mL of anhydrous acetonitrile. Stir at room temperature for 10 minutes to ensure uniform distribution.

• Electrophile Addition: Add benzyl bromide (10.0 mmol, 1.71 g) dropwise via a syringe. Causality: Dropwise addition prevents localized concentration spikes, mitigating the risk of runaway exothermic reactions and over-alkylation.

• Reflux: Attach a reflux condenser and heat the reaction mixture to 82 °C (reflux) for 4–6 hours[2].

• Filtration: Cool the mixture to room temperature. Filter the suspension through a sintered glass funnel to remove the inorganic salts (KBr and unreacted K₂CO₃). Wash the filter cake with fresh acetonitrile (2 x 10 mL)[2].

• Workup: Concentrate the filtrate under reduced pressure. Dissolve the crude residue in ethyl acetate (50 mL). Wash with distilled water (2 x 25 mL) and brine (25 mL)[2].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Step-by-step experimental workflow for the classical SN2 N-alkylation of morpholine.

Self-Validating System for SN2

A robust protocol must be self-validating. To ensure the integrity of this workflow:

• TLC Validation: Secondary amines (morpholine) react strongly with ninhydrin stain, yielding a dark spot. The N-alkylated tertiary amine product is ninhydrin-negative . The reaction is complete when the ninhydrin-positive baseline spot disappears and a UV-active (254 nm), higher-Rf spot emerges.

• Workup Integrity: The addition of brine during the extraction is not merely customary; it forces the organic product out of the aqueous phase (salting-out effect) while simultaneously breaking any emulsions formed by the amphiphilic morpholine core.

Protocol B: Sustainable "Borrowing Hydrogen" Strategy

Modern synthetic chemistry is shifting away from toxic alkyl halides toward atom-economical methods. The Borrowing Hydrogen (BH) strategy utilizes alcohols as alkylating agents, generating water as the sole byproduct[3][4].

Mechanistic Insights

In this catalytic cycle, a Ruthenium-based catalyst (e.g., [Ru(p-cymene)Cl₂]₂) transiently dehydrogenates the alcohol to form an in-situ aldehyde, absorbing the hydrogen equivalents[3]. The aldehyde condenses with morpholine to form an iminium ion. The catalyst then "returns" the borrowed hydrogen, reducing the iminium species to the final N-alkylated tertiary amine[3][4].

Borrowing hydrogen catalytic cycle for the N-alkylation of morpholine with alcohols.

Experimental Procedure

• Catalyst Pre-formation: To an oven-dried Schlenk flask under an inert Argon atmosphere, add[Ru(p-cymene)Cl₂]₂ (0.02 mmol, 1.0 mol%), Xantphos ligand (0.04 mmol), and potassium tert-butoxide (1.0 mmol)[3]. Add anhydrous toluene (5 mL) and stir at room temperature for 15 minutes. Causality: The large bite angle of the Xantphos ligand stabilizes the ruthenium center during the oxidative addition and reductive elimination phases.

• Reagent Addition: Add morpholine (1.0 mmol) and the target primary alcohol (e.g., benzyl alcohol, 1.2 mmol) to the activated catalyst mixture[3][4].

• Reaction: Heat the mixture to 110 °C and stir under reflux for 16–24 hours[3][4].

• Quench & Workup: Cool to room temperature, quench with water (10 mL), and extract with dichloromethane (3 x 15 mL). Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate[3]. Purify via column chromatography.

Quantitative Data & Optimization

The following table summarizes the optimization parameters and comparative metrics for morpholine N-alkylation, demonstrating the causality behind the selected protocols.

Table 1: Optimization of Reaction Conditions and Strategy Comparison

Strategy	Electrophile	Base / Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
SN2	Benzyl Bromide	Et₃N (2.0 eq)	DCM	25	24	45	Poor conversion; weak base and low temp limit SN2 kinetics.
SN2	Benzyl Bromide	K₂CO₃ (2.0 eq)	DMF	80	4	72	Good yield, but difficult aqueous workup due to high-boiling polar solvent.
SN2	Benzyl Bromide	K₂CO₃ (2.0 eq)	CH₃CN	82	5	94	Optimal SN2; CH₃CN provides ideal polarity and is easily removed[2].
BH	Benzyl Alcohol	[Ru]-NHC (1 mol%)	Toluene	120	16	93	Optimal BH; Highly selective for morpholine over dialkylation[4].
BH	1-Butanol	[Ru]-Xantphos	Toluene	110	24	88	Excellent atom economy; water is the only byproduct[3].

References

• 2, Benchchem. 2.1, Benchchem. 3.3, Benchchem. 4.4, ACS Publications - Organometallics.

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Application Note: A Validated LC-MS/MS Method for the Sensitive Quantification of Morpholine and its Carcinogenic Reaction Product, N-Nitrosomorpholine, in Pharmaceutical Materials

Abstract

This application note presents a robust and highly sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous analysis of morpholine and its critical reaction product, N-nitrosomorpholine (NMOR). Morpholine is a common process chemical and a potential residual impurity in active pharmaceutical ingredients (APIs). Under certain conditions, it can react with nitrosating agents to form NMOR, a compound classified as a probable human carcinogen, posing a significant safety risk.[1][2] Given the stringent regulatory scrutiny on nitrosamine impurities by agencies like the U.S. Food and Drug Administration (FDA), a reliable and validated analytical method is imperative for risk assessment and quality control in drug development and manufacturing.[3][4]

The primary analytical challenge lies in the high polarity of morpholine, which makes it difficult to retain on conventional reversed-phase chromatography columns.[5] This method overcomes this challenge by employing Hydrophilic Interaction Liquid Chromatography (HILIC), which provides excellent retention and separation for polar compounds without the need for complex derivatization. Coupled with tandem mass spectrometry, the method offers exceptional selectivity and sensitivity, achieving quantification limits that meet the strict acceptable intake (AI) limits established by regulatory authorities.[6] This document provides a detailed protocol, from sample preparation to method validation, designed to be implemented by researchers, scientists, and drug development professionals.

Introduction: The Scientific and Regulatory Imperative

Morpholine is a versatile organic solvent and chemical intermediate used in the synthesis of some pharmaceutical compounds.[7] Its presence as a residual impurity in an API or drug product is a quality concern. The more significant threat, however, arises from its potential to serve as a precursor for the formation of N-nitrosomorpholine (NMOR). NMOR belongs to the nitrosamine class of compounds, which are considered potent genotoxic impurities.[8]

The formation of nitrosamines can occur when a secondary or tertiary amine (like morpholine) reacts with a nitrosating agent (such as nitrites, which can be present as contaminants in raw materials or excipients) under specific conditions, often acidic pH.[9] Since the discovery of nitrosamine impurities in several drug products, global regulatory bodies have mandated that pharmaceutical manufacturers conduct comprehensive risk assessments and, if a risk is identified, perform confirmatory testing using validated analytical methods.[3][10]

This guide provides an end-to-end workflow for the analysis of morpholine and NMOR, emphasizing the causality behind key procedural choices to ensure both scientific rigor and regulatory compliance.

The Genesis of N-Nitrosomorpholine (NMOR)

The chemical reaction leading to the formation of NMOR is a critical concept for any scientist tasked with its analysis. Understanding this pathway informs risk assessment and helps identify potential root causes of contamination.

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The Ascendancy of Morpholine Derivatives: Catalytic Applications in Modern Organic Synthesis

Introduction: The Morpholine Scaffold as a Catalyst Design Element

The morpholine moiety, a simple six-membered heterocycle containing both an amine and an ether functional group, has long been recognized as a privileged scaffold in medicinal chemistry.[1] Its unique stereoelectronic properties, which impart favorable pharmacokinetic characteristics such as enhanced aqueous solubility and metabolic stability, have made it a cornerstone in the design of numerous therapeutic agents.[2][3] However, the utility of morpholine and its derivatives extends far beyond their role as passive structural components. In recent years, a growing body of research has highlighted their remarkable potential as highly effective and selective catalysts in a diverse array of organic transformations. This guide provides an in-depth exploration of the use of morpholine derivatives as catalysts, offering detailed application notes, experimental protocols, and mechanistic insights for researchers, scientists, and drug development professionals. We will delve into their application in organocatalysis, their role as ligands in transition metal catalysis, and their emergence as versatile N-heterocyclic carbene (NHC) precursors, providing a comprehensive overview of their catalytic prowess.

I. Chiral Morpholine Derivatives in Asymmetric Organocatalysis

The principles of organocatalysis, which utilize small organic molecules to accelerate chemical reactions, have revolutionized asymmetric synthesis. Chiral morpholine derivatives have emerged as a compelling class of organocatalysts, particularly in enamine and iminium ion-mediated transformations.

A. Enamine Catalysis: The Case of Asymmetric Michael Additions

The formation of a nucleophilic enamine intermediate from the reaction of a carbonyl compound with a secondary amine catalyst is a cornerstone of organocatalysis. While pyrrolidine-based catalysts have historically dominated this field, chiral morpholine derivatives have demonstrated unique reactivity and selectivity profiles.[4][5]

Causality in Catalyst Performance: The inherent electronic properties of the morpholine ring play a crucial role in its catalytic behavior. The electron-withdrawing effect of the oxygen atom reduces the p-character of the nitrogen lone pair, leading to a less nucleophilic enamine intermediate compared to those derived from pyrrolidine or piperidine.[4][5] This attenuated reactivity can be advantageous, leading to higher selectivity in certain reactions by minimizing side reactions. Furthermore, the defined chair-like conformation of the morpholine ring provides a rigid scaffold for the predictable positioning of substituents, enabling effective stereocontrol.

Application Note: Asymmetric Michael Addition of Aldehydes to Nitroolefins

Chiral β-morpholine amino acids have been shown to be highly efficient organocatalysts for the asymmetric Michael addition of aldehydes to nitroolefins, affording γ-nitroaldehydes, which are valuable synthetic intermediates.[5]

Table 1: Performance of a Chiral β-Morpholine Amino Acid Catalyst in the Michael Addition of Butyraldehyde to trans-β-Nitrostyrene

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	d.r. (syn:anti)	ee (%)
1	1	i-PrOH	-10	24	>99	95:5	92
2	1	CH2Cl2	-10	24	>99	90:10	85
3	1	Toluene	-10	24	95	92:8	88
4	1	THF	-10	24	98	91:9	87

Data synthesized from a representative study.[5]

Experimental Protocol: Asymmetric Michael Addition

• Catalyst Preparation: The chiral β-morpholine amino acid catalyst is synthesized from a commercially available amino acid and epichlorohydrin.[5]

• Reaction Setup: To a solution of the nitroolefin (1.0 equiv) and the aldehyde (1.5 equiv) in the desired solvent (e.g., i-PrOH, 0.5 M), add the chiral β-morpholine amino acid catalyst (1 mol%) and N-methylmorpholine (1 mol%) as a co-catalyst.

• Reaction Conditions: Stir the reaction mixture at the specified temperature (e.g., -10 °C) and monitor the progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

• Analysis: The diastereomeric ratio (d.r.) is determined by 1H NMR spectroscopy of the crude reaction mixture. The enantiomeric excess (e.e.) is determined by chiral HPLC analysis.

Diagram 1: Catalytic Cycle of a Morpholine-Catalyzed Michael Addition

Caption: Enamine formation, nucleophilic attack, and catalyst regeneration.

B. Asymmetric Aldol Reactions

The asymmetric aldol reaction is a powerful tool for the construction of β-hydroxy carbonyl compounds. While proline and its derivatives are the most studied organocatalysts for this transformation, recent research has explored the potential of chiral morpholine-based catalysts.

Application Note: Chiral Morpholine Derivatives in Aldol Reactions

The design of effective chiral morpholine-based catalysts for aldol reactions often incorporates additional functionalities, such as urea or thiourea groups, to facilitate hydrogen bonding interactions with the substrates, thereby enhancing stereocontrol.

Experimental Protocol: Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde

This protocol is a representative example of an asymmetric aldol reaction catalyzed by a chiral morpholine derivative.

• Reaction Setup: In a reaction vial, dissolve the chiral morpholine-derived catalyst (10 mol%) in the solvent (e.g., a mixture of DMSO and water).

• Addition of Reactants: Add cyclohexanone (10 equiv) to the catalyst solution, followed by the addition of 4-nitrobenzaldehyde (1.0 equiv).

• Reaction Conditions: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Work-up and Purification: Once the reaction is complete, add a saturated aqueous solution of NH4Cl to quench the reaction. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated. The crude product is purified by flash column chromatography.

• Analysis: Determine the diastereomeric and enantiomeric excesses of the product by chiral HPLC analysis.

II. Morpholine Derivatives as Ligands in Transition Metal Catalysis

The versatility of morpholine derivatives extends to their use as ligands in transition metal-catalyzed reactions. Their ability to coordinate to metal centers through the nitrogen atom allows for the fine-tuning of the electronic and steric properties of the catalyst, influencing its activity, selectivity, and stability.

A. Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. Morpholine-containing ligands, including phosphines and N-heterocyclic carbenes, have demonstrated significant utility in these transformations.

Application Note: Morpholine-Functionalized Phosphine Ligands in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling, which forms a carbon-carbon bond between an organoboron compound and an organohalide, is a cornerstone of modern organic synthesis. The choice of ligand is critical for the efficiency of this reaction. Morpholine-functionalized phosphine ligands have been developed to enhance catalyst performance.

Table 2: Suzuki-Miyaura Coupling of 4-Chloroanisole with Phenylboronic Acid

Entry	Ligand	Catalyst Loading (mol%)	Base	Solvent	Time (h)	Yield (%)
1	PPh3	2	K3PO4	Toluene	24	45
2	Morpholino-phosphine	2	K3PO4	Toluene	12	92
3	XPhos	2	K3PO4	Toluene	12	95

This table presents a comparative overview based on general trends observed in the literature.

Experimental Protocol: Suzuki-Miyaura Coupling

• Catalyst Pre-formation: In a glovebox, to a Schlenk tube, add Pd(OAc)2 (2 mol%) and the morpholine-phosphine ligand (4 mol%). Add anhydrous toluene and stir the mixture at room temperature for 30 minutes.

• Reaction Setup: To the pre-formed catalyst, add the aryl halide (1.0 equiv), the boronic acid (1.5 equiv), and the base (e.g., K3PO4, 2.0 equiv).

• Reaction Conditions: Heat the reaction mixture at the desired temperature (e.g., 100 °C) under an inert atmosphere (e.g., nitrogen or argon) until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up and Purification: Cool the reaction mixture to room temperature and add water. Extract the aqueous layer with an organic solvent. The combined organic layers are washed with brine, dried, and concentrated. The residue is purified by column chromatography.

Diagram 2: General Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Key steps in the palladium-catalyzed Suzuki-Miyaura reaction.

B. Morpholine-Derived N-Heterocyclic Carbene (NHC) Ligands

N-Heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for transition metal catalysis, owing to their strong σ-donating properties and steric tunability. Morpholine-containing NHC ligands have been successfully employed in a variety of catalytic transformations.[6][7][8][9]

Application Note: Morpholine-NHC Ligands in Heck and Sonogashira Couplings

The Heck reaction, the coupling of an unsaturated halide with an alkene, and the Sonogashira reaction, the coupling of a terminal alkyne with an aryl or vinyl halide, are fundamental C-C bond-forming reactions. Palladium complexes bearing morpholine-derived NHC ligands have shown excellent activity in these transformations.[3][10][11][12][13][14][15][16][17]

Experimental Protocol: Heck Reaction

• Catalyst Synthesis: The morpholine-derived NHC-palladium complex is typically prepared by reacting the corresponding imidazolium salt with a palladium precursor.[1][7]

• Reaction Setup: In a sealed tube, combine the aryl halide (1.0 equiv), the alkene (1.2 equiv), the base (e.g., Na2CO3, 2.0 equiv), and the morpholine-NHC-palladium catalyst (1-2 mol%).

• Reaction Conditions: Add the solvent (e.g., DMF) and heat the mixture to the required temperature (e.g., 120 °C) for the specified time.

• Work-up and Purification: After cooling, dilute the reaction mixture with water and extract with an organic solvent. The combined organic extracts are washed, dried, and concentrated. The product is purified by column chromatography.

III. Morpholine Derivatives as Phase-Transfer Catalysts

Phase-transfer catalysis (PTC) is a valuable technique for carrying out reactions between reactants located in different immiscible phases. N-alkylated morpholinium salts can act as effective phase-transfer catalysts, facilitating the transfer of anions from an aqueous phase to an organic phase.

Application Note: N-Alkyl-N-methylmorpholinium Salts in Alkylation Reactions

N-Alkyl-N-methylmorpholinium salts have been successfully employed as phase-transfer catalysts in the alkylation of active methylene compounds, offering a green and efficient alternative to conventional methods.

Experimental Protocol: Phase-Transfer Catalyzed Alkylation

• Reaction Setup: In a round-bottom flask, combine the active methylene compound (1.0 equiv), the alkylating agent (1.1 equiv), the base (e.g., solid K2CO3), and the N-alkyl-N-methylmorpholinium salt catalyst (5 mol%).

• Reaction Conditions: Add a suitable organic solvent (e.g., toluene) and stir the biphasic mixture vigorously at the desired temperature.

• Work-up and Purification: After the reaction is complete, filter off the solid base and wash it with the solvent. The filtrate is concentrated, and the residue is purified by distillation or column chromatography.

Conclusion: A Bright Future for Morpholine-Based Catalysis

The applications of morpholine derivatives in catalysis are diverse and rapidly expanding. From highly selective organocatalysts to robust ligands for transition metals and effective phase-transfer catalysts, the morpholine scaffold offers a unique combination of steric and electronic properties that can be harnessed to address a wide range of synthetic challenges. The continued exploration of novel morpholine-based catalytic systems promises to deliver even more efficient, selective, and sustainable methods for the synthesis of complex molecules, with significant implications for the pharmaceutical, agrochemical, and materials science industries. This guide serves as a testament to the transformative potential of this versatile heterocycle and as a practical resource for researchers seeking to leverage its catalytic power.

References

• Frontiers in Chemistry. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. [Link]

• Frontiers. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. [Link]

• ResearchGate. (2019). New morpholine‐liganded palladium(II) N‐heterocyclic carbene complexes: Synthesis, characterization, crystal structure, and DNA‐binding studies. [Link]

• Semantic Scholar. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. [Link]

• PubMed. (2019). New morpholine-liganded palladium(II) N-heterocyclic carbene complexes: Synthesis, characterization, crystal structure, and DNA-binding studies. [Link]

• PubMed. (2023). New palladium complexes with N-heterocyclic carbene and morpholine ligands: Synthesis, characterization, crystal structure, molecular docking, and biological activities. [Link]

• Thieme Chemistry. (n.d.). N-Heterocyclic Carbenes in Catalytic Organic Synthesis. [Link]

• ACS Publications. (2021). Exploring the Effect of Phosphine Ligand Architecture on a Buchwald–Hartwig Reaction: Ligand Synthesis and Screening of Reaction Conditions. [Link]

• ACS Publications. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. [Link]

• University of Liverpool. (2007). Direct catalytic asymmetric aldol reactions on chiral catalysts assembled in the interface of emulsion droplets. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• National Institutes of Health. (n.d.). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. [Link]

• MDPI. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Beilstein Journals. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. [Link]

• MDPI. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. [Link]

• Wikipedia. (n.d.). Heck reaction. [Link]

• AIR Unimi. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins. [Link]

• Sciforum. (n.d.). Use of a new hydrophilic phosphonic phosphines (DPPA). Heck Reaction in Aqueous Medium under Microwave Irradiation. [Link]

• Chemistry LibreTexts. (2023). Heck reaction. [Link]

• ResearchGate. (2023). N-aryl-prolinamides 10 as organocatalysts for the aldol reaction[18]. [Link]

• PubMed. (2023). Conformational study into N-alkyl-N'-aryl ureas to inform drug discovery. [Link]

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Application Note: Advanced Protocols for the Functionalization of 4-Methyl-3-(hydroxymethyl)morpholine HCl

Introduction & Mechanistic Overview

The compound (CAS: 1956379-95-5)[1] is a highly versatile synthetic building block widely utilized in drug discovery and molecular optimization workflows. The incorporation of a morpholine ring is a field-proven strategy in medicinal chemistry to enhance aqueous solubility, modulate metabolic stability, and improve overall pharmacokinetic (PK) profiles.

Structural Analysis & Causality of Reactivity: Structurally, this molecule features a tertiary amine (methylated at the N-4 position) and a primary aliphatic alcohol at the C-3 position. Because it is supplied commercially as a hydrochloride salt with a molecular weight of 167.64 g/mol , the morpholine nitrogen is protonated.

The primary site of electrophilic functionalization is the hydroxymethyl group. However, the presence of the HCl salt dictates the stoichiometric and operational choices in any protocol. Reagents must account for the initial neutralization of the salt before the primary alcohol can be activated. Failing to account for this extra acidic proton leads to incomplete deprotonation, quenched reagents, and poor reaction yields.

General Considerations & Handling

• Physical State & Hygroscopicity: The compound is typically a[2]. As an amine hydrochloride salt, it exhibits significant hygroscopicity. Moisture absorbed from the air will rapidly quench water-sensitive reagents like Sodium Hydride (NaH) or Mesyl Chloride (MsCl).

• Storage: It must be stored at[2] under a strict inert atmosphere (nitrogen or argon) to maintain its 97%+ purity[1].

• Salt Neutralization Imperative: For every reaction described below, the first equivalent of any added base is entirely consumed by the HCl salt. This causality fundamentally alters standard equivalent calculations compared to using a free-base starting material.

Reaction Pathways Visualization

Reaction pathways for 4-Methyl-3-(hydroxymethyl)morpholine functionalization.

Experimental Protocols

Protocol A: Williamson Ether Synthesis (O-Alkylation)

Objective: Synthesis of morpholine-containing ethers to append lipophilic or target-binding moieties. Causality Check: Sodium hydride (NaH) is selected over weaker bases (like K₂CO₃) because the primary alcohol requires strong deprotonation to form the highly nucleophilic alkoxide. DMF is utilized as the solvent because its high dielectric constant stabilizes the alkoxide intermediate and accelerates the subsequent Sₙ2 displacement. Exactly 2.5 equivalents of NaH are used: 1.0 eq to neutralize the HCl salt, 1.0 eq to deprotonate the alcohol, and a 0.5 eq excess to ensure kinetic completion.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Add 4-Methyl-3-(hydroxymethyl)morpholine HCl (1.0 eq).

• Suspension: Suspend the starting material in anhydrous DMF (0.2 M concentration). Cool the mixture to 0 °C using an ice-water bath.

• Deprotonation: Carefully add NaH (60% dispersion in mineral oil, 2.5 eq) in small portions.

  • Self-Validating System: Observe immediate effervescence (H₂ gas evolution). The cessation of bubbling (typically 30 minutes) visually validates complete neutralization and deprotonation.

• Electrophile Addition: Add the alkyl halide (1.2 eq) dropwise. Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4–12 hours.

• In-Process Control (IPC): Monitor via LC-MS. The starting material (free base exact mass: 131.09 Da) should disappear, replaced by the [M+H]⁺ peak of the target ether.

• Quench & Workup: Cool to 0 °C and quench dropwise with saturated aqueous NH₄Cl. Extract three times with EtOAc. Wash the combined organic layers with brine (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography using a gradient of DCM to MeOH (typically 95:5) to elute the basic morpholine product.

Step-by-step workflow for the Williamson ether synthesis (Protocol A).

Protocol B: O-Acylation (Esterification)

Objective: Synthesis of ester derivatives, frequently employed as prodrugs or cleavable linkers. Causality Check: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) is used instead of NaH. These tertiary amines are sufficiently basic to neutralize the morpholine HCl salt and act as acid scavengers for the HCl generated during the reaction with the acid chloride, but they will not deprotonate the alcohol. The alcohol attacks the activated acyl electrophile directly.

Step-by-Step Methodology:

• Preparation: Dissolve 4-Methyl-3-(hydroxymethyl)morpholine HCl (1.0 eq) in anhydrous DCM (0.2 M) under Argon.

• Neutralization: Add TEA (2.5 eq) and cool to 0 °C.

  • Self-Validating System: The heterogeneous salt suspension will clarify into a homogeneous solution as the soluble free base is generated.

• Electrophile Addition: Add the acid chloride (1.1 eq) dropwise.

• Reaction Progression: Stir at 0 °C for 1 hour, then warm to RT for 2 hours.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM. Dry over MgSO₄ and concentrate.

Protocol C: O-Mesylation (Electrophile Generation)

Objective: Conversion of the primary alcohol into a good leaving group (mesylate) for downstream Sₙ2 reactions (e.g., amination or thioether formation). Causality Check: Mesyl chloride (MsCl) is highly reactive. The reaction must be kept strictly at 0 °C to prevent side reactions, such as the morpholine nitrogen (once neutralized) attacking the mesylate intermolecularly, leading to unwanted oligomerization.

Step-by-Step Methodology:

• Preparation: Dissolve the morpholine HCl salt (1.0 eq) in anhydrous DCM (0.2 M) and cool to 0 °C.

• Neutralization: Add TEA (2.5 eq).

• Activation: Add MsCl (1.2 eq) dropwise over 10 minutes.

• Reaction Progression: Stir strictly at 0 °C for 1–2 hours.

  • Self-Validating System: TLC (DCM:MeOH 9:1) will show rapid conversion of the baseline starting material to a significantly less polar spot.

• Workup: Immediately quench with ice-water. Extract with cold DCM. Wash with cold brine, dry over MgSO₄, and concentrate. Crucial Note: Use the mesylate immediately in the next step without extensive purification to avoid degradation.

Quantitative Data & Optimization

The following table summarizes the optimized stoichiometric parameters and expected yields for the functionalization of 4-Methyl-3-(hydroxymethyl)morpholine HCl.

Reaction Type	Optimal Base	Equivalents	Preferred Solvent	Temperature Profile	Expected Yield
O-Alkylation	NaH (60% dispersion)	2.2 - 2.5	Anhydrous DMF	0 °C → RT	70 - 85%
O-Acylation	TEA or DIPEA	2.5 - 3.0	Anhydrous DCM	0 °C → RT	80 - 95%
O-Mesylation	TEA	2.5	Anhydrous DCM	Strictly 0 °C	85 - 90%

References

Sources

• 1. CAS: 1956379-95-5 | CymitQuimica [cymitquimica.com]
• 2. 4-METHYL-3-(HYDROXYMETHYL)MORPHOLINE HCL | 1956379-95-5 [sigmaaldrich.com]

Application Note: 4-Methyl-3-(hydroxymethyl)morpholine HCl in the Rational Design of Novel Antimicrobial Agents

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Introduction and Strategic Rationale

The escalating crisis of antimicrobial resistance (AMR) necessitates the continuous evolution of antibiotic scaffolds. Gram-negative bacteria, in particular, present a formidable barrier due to their lipopolysaccharide (LPS) outer membrane and robust efflux pump systems [1]. In the pursuit of novel therapeutics, the morpholine ring has emerged as a privileged pharmacophore. It is prominently featured in approved antibiotics such as the oxazolidinone linezolid and various fluoroquinolones, where it modulates both target affinity and pharmacokinetic (PK) profiles [2].

As a Senior Application Scientist, I frequently advocate for the use of highly functionalized morpholine building blocks to overcome the limitations of planar, hydrophobic drug candidates. 4-Methyl-3-(hydroxymethyl)morpholine HCl (CAS: 1956379-95-5) is a uniquely versatile precursor [3].

Why this specific precursor?

• Dual-Handle Functionality: The primary hydroxymethyl group serves as a highly reactive synthetic handle for etherification, esterification, or cross-coupling, allowing seamless integration into complex tricyclic antibiotic cores or existing scaffolds [4].

• Physicochemical Tuning: The morpholine nitrogen (pKa ~8.5) ensures optimal aqueous solubility at physiological pH, while the oxygen atom acts as a critical hydrogen-bond acceptor for target engagement (e.g., binding to DNA gyrase or inhibiting Lipid A biosynthesis).

• Metabolic Shielding: The addition of the 4-methyl group provides strategic steric hindrance. This modification restricts the conformational flexibility of the ring and shields the basic amine from rapid oxidative dealkylation by hepatic cytochrome P450 enzymes, thereby extending the molecule's half-life.

• Stability: Supplied as a hydrochloride salt, the precursor is protected against auto-oxidation and degradation during long-term storage, ensuring reproducible stoichiometry in high-throughput synthesis.

Quantitative Data: Impact of Morpholine Derivatization

The integration of functionalized morpholines into antibiotic scaffolds directly influences both antimicrobial efficacy and drug-like properties. Table 1 summarizes comparative physicochemical and in vitro efficacy data when a standard fluoroquinolone core is derivatized with a 4-methyl-3-(hydroxymethyl)morpholine moiety.

Table 1: Comparative Profiling of Standard vs. Morpholine-Derivatized Scaffolds

Parameter	Standard Core (Unmodified)	Morpholine-Derivatized Analog	Causality / Mechanism of Action
Aqueous Solubility (pH 7.4)	0.15 mg/mL	2.80 mg/mL	Protonation of the morpholine nitrogen significantly enhances solvation.
LogD (pH 7.4)	3.2	1.8	Increased hydrophilicity reduces non-specific plasma protein binding.
MIC₅₀ (E. coli ATCC 25922)	4.0 µg/mL	0.5 µg/mL	Enhanced porin penetration and optimized binding to DNA gyrase.
MIC₅₀ (S. aureus MRSA)	16.0 µg/mL	2.0 µg/mL	Overcomes target-site mutations via secondary hydrogen bonding from the morpholine oxygen.
Efflux Ratio (Caco-2)	> 5.0	1.2	Steric bulk of the 4-methyl group evades recognition by P-glycoprotein (P-gp).

Experimental Protocols: Synthesis and Validation

To ensure high-fidelity coupling of 4-Methyl-3-(hydroxymethyl)morpholine HCl to an antibiotic core, the precursor must first be liberated from its salt form and activated. The following protocols are designed as self-validating systems, incorporating critical quality control (QC) checkpoints.

Protocol A: Free-Basing and Hydroxyl Activation (Tosylation)

The primary hydroxyl group is a poor leaving group. To facilitate nucleophilic substitution (Sₙ2) with an antibiotic core, it must be converted into a reactive sulfonate ester.

Reagents & Materials:

• 4-Methyl-3-(hydroxymethyl)morpholine HCl (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen gas

Step-by-Step Methodology:

• System Purging: Flame-dry a round-bottom flask and purge with Argon. Causality: TsCl is moisture-sensitive; water will hydrolyze it to p-toluenesulfonic acid, quenching the reaction.

• Free-Basing: Suspend 4-Methyl-3-(hydroxymethyl)morpholine HCl (10 mmol) in 30 mL of anhydrous DCM. Add DIPEA (30 mmol) dropwise at 0 °C. Stir for 15 minutes. Causality: 1.0 eq of DIPEA neutralizes the HCl salt, liberating the free amine and hydroxyl; the remaining 2.0 eq serves as the catalytic base for the subsequent tosylation.

• Activation: Dissolve TsCl (12 mmol) in 10 mL DCM and add dropwise to the reaction mixture over 20 minutes, maintaining the temperature at 0 °C to prevent exothermic side reactions.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 4 hours.

• Self-Validation Checkpoint (TLC): Monitor via TLC (Silica gel, EtOAc:Hexane 1:1). The disappearance of the baseline precursor spot and the emergence of a UV-active spot (due to the tosyl aromatic ring) confirms conversion.

• Workup: Quench with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Storage: The resulting 4-methyl-3-(tosyloxymethyl)morpholine is prone to degradation and should be used immediately in Protocol B or stored at -20 °C under Argon.

Protocol B: Sₙ2 Conjugation to an Antibiotic Scaffold

Coupling the activated morpholine to a nucleophilic site (e.g., a secondary amine or phenol) on a target antibiotic core.

Step-by-Step Methodology:

• Preparation: Dissolve the target antibiotic core (0.9 eq) in anhydrous N,N-Dimethylformamide (DMF). Causality: DMF is a polar aprotic solvent that optimally solvates both the organic core and the transition state of the Sₙ2 reaction.

• Base Addition: Add anhydrous K₂CO₃ (2.5 eq) and stir for 10 minutes at room temperature to deprotonate the nucleophilic site on the antibiotic core.

• Coupling: Add the freshly prepared 4-methyl-3-(tosyloxymethyl)morpholine (1.0 eq) dissolved in a minimum volume of DMF.

• Heating: Heat the reaction mixture to 80 °C for 12 hours. Causality: The steric hindrance of the 3-position on the morpholine ring increases the activation energy required for the Sₙ2 displacement, necessitating thermal energy.

• Self-Validation Checkpoint (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. Look for the target mass [M+H]⁺ of the conjugated hybrid and the absence of the tosylate intermediate.

• Purification: Precipitate the product by pouring the DMF solution into ice-cold water. Filter the solid, wash with cold water, and purify via preparative HPLC (C18 column, Water/MeCN gradient with 0.1% Formic Acid).

Workflow Visualization

The following diagram illustrates the logical progression from precursor activation to biological validation, emphasizing the critical decision gates in the drug development pipeline.

Fig 1. Rational design and evaluation workflow for morpholine-derivatized antibiotics.

Conclusion

The strategic incorporation of 4-Methyl-3-(hydroxymethyl)morpholine HCl into antibiotic design pipelines provides a robust mechanism for overcoming poor solubility, rapid metabolism, and target-site mutations. By adhering to the strict anhydrous conditions and self-validating checkpoints outlined in these protocols, researchers can efficiently generate high-purity morpholine-antibiotic hybrids ready for preclinical in vitro and in vivo evaluation.

References

• Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. URL:[Link]

• Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. PubMed Central (PMC). URL:[Link]

• WO2024213610A1 - Tricyclic compounds for treatment of bacterial infections. Google Patents.

Technical Notes & Optimization

stability and degradation of 4-Methyl-3-(hydroxymethyl)morpholine HCl in solution

Welcome to the technical support center for 4-Methyl-3-(hydroxymethyl)morpholine HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound in solution. Our goal is to equip you with the knowledge to anticipate potential challenges, ensure the integrity of your experiments, and interpret your results with confidence.

Introduction to 4-Methyl-3-(hydroxymethyl)morpholine HCl

4-Methyl-3-(hydroxymethyl)morpholine HCl is a substituted morpholine derivative. The morpholine ring, a six-membered heterocycle containing both an amine and an ether functional group, is a common scaffold in medicinal chemistry due to its favorable physicochemical properties that can enhance aqueous solubility and introduce a weakly basic nitrogen atom.[1][2] The presence of a methyl group on the nitrogen and a hydroxymethyl group at the 3-position introduces specific chemical characteristics that influence its stability and reactivity in solution. This guide will delve into these aspects to support your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 4-Methyl-3-(hydroxymethyl)morpholine HCl in solution?

A1: The stability of 4-Methyl-3-(hydroxymethyl)morpholine HCl in solution is primarily influenced by pH, temperature, light exposure, and the presence of oxidizing agents. As a tertiary amine, it is generally more stable than primary or secondary amines.[3] However, the hydroxymethyl group and the morpholine ring itself can be susceptible to specific degradation pathways under stress conditions.

Q2: How does pH affect the stability of the compound?

A2: The stability of 4-Methyl-3-(hydroxymethyl)morpholine HCl can be pH-dependent. In strongly acidic or basic solutions, hydrolysis can occur, although morpholine derivatives are generally considered chemically stable.[2] The protonated form of the tertiary amine, which is predominant in acidic solutions, is generally less susceptible to oxidation. In alkaline conditions, the free base is more prevalent and may be more prone to oxidation.[4] It is crucial to maintain the pH of your solution within a range that ensures the stability of the compound for the duration of your experiment.

Q3: Is 4-Methyl-3-(hydroxymethyl)morpholine HCl susceptible to oxidation?

A3: Yes, like other tertiary amines and alcohols, this compound can be susceptible to oxidation. The potential sites for oxidation are the carbon atoms adjacent to the nitrogen and oxygen atoms of the morpholine ring, and the hydroxymethyl group.[5] Oxidative degradation can be initiated by dissolved oxygen, metal ions, or oxidizing agents like hydrogen peroxide.[6] This can lead to the formation of N-oxides, ring-opened products, or oxidation of the alcohol to an aldehyde or carboxylic acid.

Q4: What is the expected thermal stability of this compound in solution?

A4: Morpholine itself is known to be relatively stable at high temperatures in the absence of oxygen.[7] However, prolonged exposure to elevated temperatures can accelerate degradation, especially in the presence of other reactive species. Thermal degradation studies, often conducted at temperatures between 40°C and 80°C, can help determine the compound's thermal liability.[7]

Q5: Is the compound light-sensitive?

A5: Compounds with chromophores are more susceptible to photodegradation. While the 4-Methyl-3-(hydroxymethyl)morpholine HCl structure does not contain a strong chromophore, it is good practice to protect solutions from light, especially during long-term storage or experiments, to prevent potential photolytic degradation.[6][8]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps & Explanations
Loss of compound concentration over time in solution.	Degradation	1. Verify Storage Conditions: Ensure the solution is stored at the recommended temperature (typically 2-8°C), protected from light, and in a tightly sealed container to minimize exposure to air (oxygen).2. Check pH of the Solution: The pH may have shifted, accelerating degradation. Measure and adjust the pH of your buffer or solvent system. For many amine hydrochlorides, a slightly acidic pH can enhance stability.3. Analyze for Degradants: Use a stability-indicating analytical method, such as HPLC with UV or MS detection, to check for the presence of degradation products. This will confirm if the loss is due to degradation.
Appearance of unexpected peaks in chromatogram.	Formation of Degradation Products	1. Characterize New Peaks: Use mass spectrometry (MS) to determine the mass of the new peaks. This can provide clues about the degradation pathway (e.g., an increase of 16 amu may suggest oxidation to an N-oxide).2. Perform Forced Degradation Studies: Intentionally degrade the compound under controlled stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products. This can help in identifying the unknown peaks in your sample.[9]
Inconsistent experimental results.	Variable Compound Stability	1. Prepare Fresh Solutions: Whenever possible, prepare solutions of 4-Methyl-3-(hydroxymethyl)morpholine HCl fresh before each experiment to minimize the impact of any potential instability.2. Establish a Stability Profile: If the compound is to be used in a multi-day experiment, it is crucial to determine its stability in the specific experimental medium (e.g., cell culture media, formulation buffer) under the exact experimental conditions (temperature, light exposure).

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies to understand the degradation pathways of 4-Methyl-3-(hydroxymethyl)morpholine HCl.[6][8]

1. Preparation of Stock Solution:

• Prepare a stock solution of 4-Methyl-3-(hydroxymethyl)morpholine HCl at a concentration of 1 mg/mL in a suitable solvent (e.g., water, methanol, or a 50:50 mixture).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Heat the stock solution at 80°C for 48 hours.

• Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light for a defined period (e.g., 24 hours). A control sample should be kept in the dark at the same temperature.

3. Sample Analysis:

• At specified time points, withdraw aliquots of the stressed samples.

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples, including a non-stressed control, using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating method is crucial for separating the parent compound from its potential degradation products.[10]

1. Instrumentation:

• A High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometric (MS) detector.

2. Chromatographic Conditions (A starting point, optimization may be required):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is often effective.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

• Gradient Program: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to a higher percentage (e.g., 95%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at a low wavelength (e.g., 210 nm) as the compound lacks a strong chromophore, or MS for better sensitivity and identification of degradants.

3. Method Validation:

• The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[10] Specificity is demonstrated by the ability to resolve the main peak from all degradation product peaks generated during forced degradation studies.

Potential Degradation Pathways

Based on the chemical structure of 4-Methyl-3-(hydroxymethyl)morpholine HCl and known degradation pathways of similar compounds, the following degradation mechanisms can be proposed:

Caption: Potential degradation pathways for 4-Methyl-3-(hydroxymethyl)morpholine.

• Oxidation: The tertiary amine can be oxidized to an N-oxide. The hydroxymethyl group can be oxidized to an aldehyde and further to a carboxylic acid. More aggressive oxidation can lead to the cleavage of the morpholine ring.[5]

• N-Demethylation: While more common in metabolic studies, chemical N-dealkylation can also occur under certain conditions, leading to the formation of 3-(hydroxymethyl)morpholine.[5]

Workflow for Investigating Stability Issues

Caption: Troubleshooting workflow for stability issues.

References

• Lepaumier, H., et al. (2009). New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms.
• Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450. PMC.
• Technical Support Center: Enhancing the Metabolic Stability of Morpholine-Containing Drugs. Benchchem.
• Stability Indicating HPLC Method Development and Valid
• Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology.
• Comprehensive Mass Spectrometry Workflows to Systematically Elucidate Transformation Processes of Organic Micropollutants: A Case Study on the Photodegrad
• Development of forced degradation and stability indic
• The Impact of Seasonally Varying Dissolved Organic Matter in Natural Aquatic Environments on the Photodegradation of Pharmaceutical Pollutants. MDPI.
• Forced Degrad
• Visualization of the Photodegradation of a Therapeutic Drug by EEM-PARAFAC. Hitachi hightech.
• Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics.
• Forced Degradation Studies for Biopharmaceuticals.
• Development of Validated Stability-Indicating Assay Methods- Critical Review. Quest Journals.
• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
• Degradation pathways of Morpholine laurate under harsh environmental conditions. Benchchem.
• FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS.
• Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC - NIH.
• Pesticides and Their Degradation Products Including Metabolites: Chromatography-Mass Spectrometry Methods. IntechOpen.
• Photodegradation of 4-Methylphenol on Palladium Phthalocyaninesulfonate Functionalized Mesopolymer Under Visible Light Irradi
• Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP)
• Optimized conditions for nucleophilic substitution of hydroxy group in...
• Research on the N -alkylation of morpholine with alcohols c
• Synthesis and SAR of morpholine and its derivatives: A review upd
• Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP) under Oxidation Conditions. Asian Journal of Organic Chemistry.
• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. MDPI.
• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity rel
• A validated stability-indicating HPLC method for the simultaneous determination of pheniramine maleate and naphazoline hydrochloride in pharmaceutical formul
• Thermal degradation and stability of acceler
• Thermal behaviour of hydroxymethyl compounds as models for adhesive resins.
• Identification and characterization of major degradation products of eprinomectin drug substance including degradation pathways using LC-HRMS and NMR. American Chemical Society.
• Effect of co-dissolved organic compounds on photocatalytic degradation of simetryn, prometryn, metolachlor, and sulfometuron methyl. DOI.
• Pesticides and Their Degradation Products Including Metabolites: Chromatography-Mass Spectrometry Methods.
• Evaluation of Thermal Stability and Thermal Transitions of Hydroxyl-Terminated Polysiloxane/Montmorillonite Nanocomposites. MDPI.
• Thermal degradation of Affinisol HPMC: Optimum Processing Temperatures for Hot Melt Extrusion and 3D Printing. PMC.
• Thermal degradation behavior of poly[(R)
• Semi-enzymatic acceleration of oxidative protein folding by N-methylated heteroaromatic thiols. Chemical Science (RSC Publishing).

Sources

• 1. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. d-nb.info [d-nb.info]
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• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]

Morpholine Synthesis Technical Support Center: Optimizing Diastereoselectivity

Welcome to the Technical Support Center for Morpholine Synthesis. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in heterocyclic chemistry: controlling the diastereomeric ratio (dr) during the construction of substituted morpholines.

Morpholines are privileged pharmacophores in drug development, but their bioactivity is often strictly tied to their 3D spatial arrangement. This guide provides mechanistic troubleshooting, self-validating protocols, and actionable solutions to help you achieve high stereofidelity in your syntheses.

Core Mechanistic Workflows

To achieve high diastereoselectivity, you must first select the cyclization pathway that best leverages the innate conformational biases of your precursors. The decision tree below outlines the three most reliable pathways for stereocontrolled morpholine synthesis.

Caption: Workflow for selecting diastereoselective morpholine synthesis pathways.

Troubleshooting & FAQ Guide

Q1: I am using an intramolecular aza-Michael addition to form 3,5-disubstituted morpholines, but I am getting a mixture of cis and trans isomers. How can I selectively obtain a single diastereomer? Causality & Solution: The diastereoselectivity in Brønsted acid-catalyzed aza-Michael reactions is dictated by the strength of the acid, which determines whether the reaction operates under kinetic or thermodynamic control[1]. If you use a strong acid like Trifluoromethanesulfonic acid (TfOH), the cyclization is highly reversible. This reversibility allows the system to equilibrate to the thermodynamically more stable trans-isomer (typically yielding a dr of 13:87 cis:trans)[1]. Conversely, using a weaker acid like Trifluoroacetic acid (TFA) slows the reverse reaction, trapping the kinetically favored cis-isomer (dr >95:5)[1]. Actionable Step: Switch your catalyst to 0.1 equiv TFA in solvent for cis-selectivity, or use TfOH for trans-selectivity.

Q2: My reductive etherification of keto-alcohols is yielding poor diastereomeric ratios. What drives the stereocontrol in this mechanism, and how can I fix it? Causality & Solution: Reductive etherification proceeds via an oxocarbenium ion intermediate[2]. The stereochemical outcome depends entirely on the conformational stability of this intermediate prior to hydride delivery. For 2,6-disubstituted morpholines, the alkyl group prefers a pseudoequatorial position to minimize 1,3-diaxial interactions, while the N-protecting group (e.g., Tosyl) prefers an equatorial orientation[2]. Hydride attack (from a silane) occurs from the less hindered face, yielding the cis-isomer[2]. Poor dr usually results from premature reduction before the oxocarbenium ion can adopt its lowest-energy half-chair conformation. Actionable Step: Ensure you are using a strong Lewis acid (like TMSOTf) at low temperatures (-78 °C) to fully form and stabilize the oxocarbenium ion before the hydride source acts.

Q3: I want to synthesize morpholines directly from chiral N-protected amino alcohols and a two-carbon synthon. What is the most stereoselective method? Causality & Solution: The annulation of N-protected amino alcohols with α-phenylvinylsulfonium salts is a highly regio- and diastereoselective method[3]. The high diastereoselectivity is achieved because the base promotes the initial conjugate addition, and the subsequent intramolecular displacement of the sulfonium leaving group occurs with strict stereochemical fidelity[3]. Actionable Step: Use α-phenylvinylsulfonium triflate with Cs2​CO3​ as the base. Crucially, Cs2​CO3​ is required for high diastereoselectivity, and you must use batchwise addition of both the base and the salt to optimize yields[3]. Avoid Boc, Cbz, or Troc protecting groups, as they fail to produce the desired product; use Nosyl or Tosyl instead[3].

Quantitative Data Summaries

Table 1: Effect of Brønsted Acid Strength on Aza-Michael Diastereoselectivity

Understanding the kinetic vs. thermodynamic trapping of 3,5-disubstituted morpholines.

Acid Catalyst	Strength (pKa)	Reaction Time	Conversion (%)	dr (cis:trans)	Dominant Control
TfOH	Strong (-14)	15 min	>99%	13:87	Thermodynamic
Tf₂NH	Strong	15 min	>99%	15:85	Thermodynamic
TFA (0.1 eq)	Weak (0.23)	60 h	79%	>95:5	Kinetic
AcOH	Very Weak (4.76)	48 h	0%	N/A	Inactive

(Data summarized from stereodivergent aza-Michael studies[1])

Table 2: Protecting Group Compatibility in Vinylsulfonium Annulation

Optimization parameters for reacting 1,2-amino alcohols with α-phenylvinylsulfonium salts.

N-Protecting Group (PG)	Yield (%)	Diastereoselectivity (dr)	Suitability
Tosyl (Ts)	94–98%	>20:1	Optimal
Nosyl (Ns)	Moderate	Diminished	Sub-optimal
Boc, Cbz, Troc, Bn	0%	N/A	Incompatible

(Data summarized from Aggarwal et al.[3])

Step-by-Step Experimental Protocols

Protocol A: Stereoselective Reductive Etherification for cis-2,6-Disubstituted Morpholines[2]

Mechanism Validation: This protocol validates the oxocarbenium ion conformational model, ensuring hydride delivery exclusively from the axial trajectory by preventing premature reduction.

• Preparation: In an oven-dried flask under an argon atmosphere, dissolve the keto-alcohol precursor (1.0 mmol) and triethylsilane ( Et3​SiH , 3.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

• Thermal Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Self-validation: The low temperature is critical to allow the oxocarbenium intermediate to adopt its lowest-energy half-chair conformation before the silane can attack.

• Activation: Add TMSOTf (1.2 mmol) dropwise over 5 minutes.

• Reaction: Stir the mixture at -78 °C for 1 hour, then gradually warm to 0 °C over 2 hours. Monitor the disappearance of the starting material via TLC.

• Quenching: Quench the reaction by adding saturated aqueous NaHCO3​ (10 mL) to neutralize the Lewis acid and halt hydride transfer.

• Extraction: Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography (silica gel, hexanes/ethyl acetate) to isolate the cis-morpholine.

Protocol B: Brønsted Acid-Catalyzed Stereodivergent Aza-Michael Reaction[1]

Mechanism Validation: This protocol demonstrates kinetic vs. thermodynamic trapping based on the protonation state of the intermediate enolate.

• Preparation: Dissolve the tethered amino-enone precursor (1.0 mmol) in anhydrous solvent (e.g., toluene or DCM, 5 mL) at room temperature.

• Acid Catalyst Addition (Divergent Step):

  • For cis-isomer (Kinetic Control): Add Trifluoroacetic acid (TFA, 0.1 mmol, 10 mol%).

  • For trans-isomer (Thermodynamic Control): Add Trifluoromethanesulfonic acid (TfOH, 0.1 mmol, 10 mol%).

• Monitoring:

  • The TfOH reaction will reach completion rapidly (~15-30 minutes).

  • The TFA reaction requires extended stirring (up to 48-60 hours) due to the weaker protonation of the enone.

• Quenching & Workup: Neutralize the acid by adding saturated aqueous NaHCO3​ (5 mL). Extract with ethyl acetate (3 x 10 mL), dry over MgSO4​ , and concentrate.

• Analysis: Determine the dr via 1H NMR of the crude mixture before chromatographic purification to avoid fractionation artifacts.

References

• Matlock, J. V., Svejstrup, T. D., Songara, P., Overington, S., McGarrigle, E. M., & Aggarwal, V. K. (2015). Synthesis of 6- and 7-Membered N-Heterocycles Using α-Phenylvinylsulfonium Salts. Organic Letters, 17, 5044–5047. 3

• Synthesis of Substituted Morpholines Using Stereodivergent Aza-Michael Reactions Catalyzed by Brønsted Acids. (2013). ACS Catalysis.1

• Stereoselective Synthesis of C-Substituted Morpholine Derivatives using Reductive Etherification Reaction: Total Synthesis of Chelonin C. (2011). The Journal of Organic Chemistry. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Technical Support Center: A Researcher's Guide to Removing Unreacted Starting Materials

Welcome to the Technical Support Center, your comprehensive resource for navigating the critical and often challenging process of purifying your reaction products. As researchers, scientists, and drug development professionals, we understand that the success of your work hinges on the purity of your compounds. The presence of unreacted starting materials can compromise analytical data, interfere with biological assays, and ultimately hinder the progress of your research.

This guide is designed to provide you with not just protocols, but a deeper understanding of the principles behind common purification techniques. By explaining the "why" behind each step, we aim to empower you to troubleshoot effectively and make informed decisions in your daily laboratory work.

Choosing Your Purification Strategy: A Logic-Based Approach

The first and most critical step in any purification workflow is selecting the appropriate technique. This decision is primarily driven by the physicochemical properties of your desired product and the unreacted starting materials. This section will guide you through a logical process for making this choice.

A decision-making workflow for selecting the appropriate purification technique.

Recrystallization: Purifying Crystalline Solids

Recrystallization is a powerful technique for purifying solid compounds based on differences in their solubility in a given solvent at different temperatures.[1][2] The fundamental principle is that the desired compound should be highly soluble in a hot solvent but sparingly soluble at colder temperatures, while the impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[1][3]

Frequently Asked Questions (FAQs) - Recrystallization

Q1: How do I choose the right solvent for recrystallization?

A1: The ideal recrystallization solvent should:

• Dissolve the compound of interest at high temperatures but not at room temperature.[3]

• Either not dissolve the impurities at all, or keep them dissolved at low temperatures.

• Be chemically inert to the compound.

• Be sufficiently volatile for easy removal from the purified crystals.[1]

• Have a boiling point lower than the melting point of the compound to be purified.

Q2: My compound "oiled out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the crude material separates from the solution as a liquid rather than a solid.[4] This often happens when the boiling point of the solvent is higher than the melting point of the solute, or when the concentration of the solute is too high.[4][5] To remedy this:

• Reheat the solution to dissolve the oil.

• Add a small amount of additional hot solvent to decrease the saturation.

• Allow the solution to cool more slowly. You can insulate the flask to encourage gradual cooling.

• If the problem persists, consider using a different solvent or a solvent pair.

Q3: No crystals are forming, even after the solution has cooled. What's wrong?

A3: This is a common issue that can arise from a few factors:

• Too much solvent was used: This is the most frequent cause.[4] If the solution is not saturated, crystals will not form. The solution is to gently heat the solution and evaporate some of the solvent to increase the concentration.

• Supersaturation: The solution may be supersaturated, a state where the concentration of the solute is higher than its solubility at that temperature. To induce crystallization, you can:

  • Scratch the inside of the flask with a glass rod just below the surface of the liquid. The small scratches on the glass provide nucleation sites for crystal growth.[6]

  • Add a "seed crystal" of the pure compound to the solution. This provides a template for further crystallization.

Troubleshooting Guide: Recrystallization

Problem	Possible Cause(s)	Solution(s)
Low or no yield of crystals	- Too much solvent was added. - The solution was not cooled sufficiently. - The crystals were washed with a solvent that was not ice-cold.[6]	- Evaporate some of the solvent and re-cool. - Cool the solution in an ice bath. - Ensure the rinsing solvent is thoroughly chilled.
Compound crystallizes in the filter funnel during hot filtration	- The solution cooled too quickly in the funnel. - The funnel was not pre-heated.	- Pre-heat the funnel with hot solvent. - Use a stemless funnel to prevent clogging.[7] - Add a slight excess of hot solvent before filtration and evaporate it later.[5]
Colored impurities remain in the crystals	- The colored impurity has similar solubility to the product. - The crystals formed too quickly, trapping impurities.	- Add a small amount of activated charcoal to the hot solution to adsorb the colored impurities, then perform a hot filtration. - Ensure slow cooling to allow for selective crystallization.

Experimental Protocol: Single-Solvent Recrystallization

• Dissolution: In an Erlenmeyer flask, add the impure solid and the minimum amount of a suitable hot solvent to completely dissolve it.[8]

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask.[8]

• Crystallization: Allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.[8]

Distillation: Purifying Liquid Products

Distillation is a technique used to separate liquids with different boiling points. When a mixture of liquids is heated, the component with the lower boiling point will vaporize first. This vapor is then cooled and condensed back into a liquid, which is collected as the purified product.[3]

Frequently Asked Questions (FAQs) - Distillation

Q1: What is the difference between simple and fractional distillation?

A1: Simple distillation is suitable for separating liquids with significantly different boiling points (generally a difference of >25 °C).[1][2] Fractional distillation is used when the boiling points of the components are close. It employs a fractionating column, which provides a large surface area for repeated vaporization and condensation cycles, leading to a more efficient separation.

Q2: My distillation is very slow, and I'm not collecting much distillate. What should I do?

A2: A low distillate output can be due to several factors:

• Insufficient heating: Ensure the heating mantle is set to a temperature that will bring the liquid to a steady boil.[9]

• Poor insulation: Insulate the distillation flask and the fractionating column (if used) to minimize heat loss to the surroundings.

• Leaks in the system: Check all joints to ensure they are properly sealed.[9] Leaks can cause vapor to escape, reducing the amount of distillate collected.

Q3: The temperature during my distillation is fluctuating. Is this normal?

A3: Unstable temperatures can indicate a problem with the distillation process.

• Bumping: The liquid may be superheating and then boiling violently, causing temperature fluctuations. Use boiling chips or a magnetic stirrer to ensure smooth boiling.

• Improper thermometer placement: The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is entering the condenser.

Troubleshooting Guide: Distillation

Problem	Possible Cause(s)	Solution(s)
Flooding of the fractionating column	- The heating rate is too high, causing excessive vapor flow.[10][11]	- Reduce the heating rate to decrease the rate of vaporization.
Weeping in the fractionating column	- The heating rate is too low, and the vapor velocity is insufficient to support the liquid on the trays or packing.[10]	- Increase the heating rate to increase the vapor flow.
Contaminated distillate	- The heating rate is too high, causing less volatile components to be carried over with the vapor (entrainment).[10] - The fractionating column is not efficient enough for the separation.	- Reduce the heating rate. - Use a more efficient fractionating column (e.g., one with a larger surface area).

Quantitative Data: Boiling Points of Common Solvents

This table provides the boiling points of common organic solvents to aid in selecting the appropriate distillation conditions.

Solvent	Boiling Point (°C)
Acetone	56
Acetonitrile	82
Dichloromethane	40
Diethyl ether	35
Ethanol	78
Ethyl acetate	77
Hexane	69
Methanol	65
Tetrahydrofuran (THF)	66
Toluene	111
(Data sourced from multiple references)[12][13][14][15][16]

Acid-Base Extraction: Separating by Chemical Reactivity

Acid-base extraction is a powerful liquid-liquid extraction technique that separates compounds based on their acidic or basic properties.[17] By converting an acidic or basic compound into its water-soluble salt, it can be selectively transferred from an organic solvent to an aqueous layer. The neutral compound remains in the organic layer. The process can then be reversed to isolate the acidic or basic compound.

A workflow for performing an acid-base extraction to separate a neutral compound from an acidic impurity.

Frequently Asked Questions (FAQs) - Acid-Base Extraction

Q1: An emulsion has formed between the organic and aqueous layers. How can I break it?

A1: Emulsion formation is a common problem in liquid-liquid extraction, especially when the mixture contains surfactants or is shaken too vigorously.[18][19] Here are some techniques to break an emulsion:

• Patience: Allow the separatory funnel to stand for a while; sometimes the layers will separate on their own.

• Gentle Swirling: Gently swirl the contents of the funnel.

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer and can help force the separation of the layers.[18]

• Filtration: Filter the mixture through a plug of glass wool or Celite.

Q2: I'm not sure which layer is the organic layer and which is the aqueous layer. How can I tell?

A2: A simple way to determine the identity of the layers is to add a few drops of water to the separatory funnel. The water will mix with the aqueous layer, and you will see the added drops travel through the other layer to join it. Most common organic solvents used for extraction (e.g., diethyl ether, ethyl acetate, hexane) are less dense than water and will be the top layer. Chlorinated solvents (e.g., dichloromethane, chloroform) are denser than water and will be the bottom layer.

Troubleshooting Guide: Acid-Base Extraction

Problem	Possible Cause(s)	Solution(s)
Poor separation of the acidic/basic compound	- Incomplete reaction with the acid or base. - Insufficient mixing of the two layers.	- Use a stronger acid or base if necessary. - Shake the separatory funnel more thoroughly (but be mindful of emulsion formation). - Perform multiple extractions with smaller volumes of the aqueous solution.
Product precipitates at the interface	- The salt of the acidic or basic compound is not fully soluble in the aqueous layer.	- Add more water to the aqueous layer to dissolve the precipitate.
Low recovery of the desired compound	- The compound has some solubility in the aqueous layer. - The pH was not adjusted correctly to regenerate the neutral compound.	- Perform a back-extraction of the aqueous layer with a fresh portion of the organic solvent. - Use a pH meter or pH paper to ensure complete neutralization.

Column Chromatography: Separation by Polarity

Column chromatography is a versatile purification technique that separates compounds based on their differential adsorption to a stationary phase (commonly silica gel or alumina) and their solubility in a mobile phase (the eluent).[17] Non-polar compounds have weaker interactions with the polar stationary phase and will elute faster with a non-polar eluent. Polar compounds will adsorb more strongly to the stationary phase and require a more polar eluent to be eluted.

Frequently Asked Questions (FAQs) - Column Chromatography

Q1: How do I choose the right solvent system (eluent) for my column?

A1: The choice of eluent is crucial for a successful separation. The goal is to find a solvent system that provides good separation between your desired product and the impurities.

• Use Thin-Layer Chromatography (TLC) for optimization: Before running a column, optimize the solvent system using TLC.[8] Aim for an Rf value of around 0.2-0.4 for your desired compound.

• Start with a non-polar eluent: Begin with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). This is known as a gradient elution.

Q2: My compounds are not separating well on the column.

A2: Poor separation can be due to several factors:

• Improper solvent system: As mentioned above, the solvent system may not be optimal. Re-optimize using TLC.[8]

• Column overloading: If too much sample is loaded onto the column, the bands will broaden and overlap. Use a larger column or load less sample.

• Poorly packed column: Channels or cracks in the stationary phase will lead to poor separation. Ensure the column is packed uniformly.

Q3: My compound is not eluting from the column.

A3: If your compound is not coming off the column, it is likely too strongly adsorbed to the stationary phase. The solution is to gradually increase the polarity of the eluent.[8] For example, if you are using a hexane/ethyl acetate gradient, you can switch to a more polar solvent system like dichloromethane/methanol.

Troubleshooting Guide: Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Cracked or channeled column bed	- The stationary phase was not packed properly. - The column ran dry.	- Repack the column carefully, ensuring a uniform slurry. - Always keep the top of the stationary phase covered with eluent.
Streaking of bands	- The sample was not loaded in a narrow band. - The sample is not very soluble in the eluent.	- Dissolve the sample in a minimal amount of the eluent before loading. - Choose a solvent system in which the sample is more soluble.
Peak Tailing	- The compound is interacting too strongly with the stationary phase.	- Add a small amount of a modifier to the eluent (e.g., a few drops of triethylamine for basic compounds or acetic acid for acidic compounds).

References

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• How to troubleshoot a distillation unit in a lab? (2025, July 24). Haina. Retrieved March 20, 2026, from [Link]

• Solvent Boiling Point Chart. (n.d.). BrandTech Scientific. Retrieved March 20, 2026, from [Link]

• Problems in recrystallization. (n.d.). Biocyclopedia. Retrieved March 20, 2026, from [Link]

• Common Organic Solvents: Table of Properties. (n.d.). Erowid. Retrieved March 20, 2026, from [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Master Organic Chemistry. Retrieved March 20, 2026, from [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. (2025, November 26). LCGC International. Retrieved March 20, 2026, from [Link]

• Methods of Purification of Organic Compounds. (2026, March 1). CK-12 Foundation. Retrieved March 20, 2026, from [Link]

• Purification Techniques in Organic Chemistry: A Comprehensive Guide. (2025, June 16). Medium. Retrieved March 20, 2026, from [Link]

• Purification. (n.d.). Cooperative Organic Chemistry Student Laboratory Manual. Retrieved March 20, 2026, from [Link]

• Guide to Choosing the Correct HPLC Solvent. (2025, May 23). Phenomenex. Retrieved March 20, 2026, from [Link]

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• Distillation Column Problems: Identifying and Resolving Key Issues. (n.d.). Sutong Technology. Retrieved March 20, 2026, from [Link]

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• Solubility of Organic Compounds. (2023, August 31). Douglas College. Retrieved March 20, 2026, from [Link]

• Troubleshooting Common Issues in Molecular Distillation Equipment. (n.d.). Lab Society. Retrieved March 20, 2026, from [Link]

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• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024, May 10). ALWSCI. Retrieved March 20, 2026, from [Link]

• The Ultimate Guide to Chromatography Solutions. (2025, October 20). Chrom Tech, Inc. Retrieved March 20, 2026, from [Link]

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Technical Support Center: Scaling Up 4-Methyl-3-(hydroxymethyl)morpholine HCl Reactions

Welcome to the technical support center for the synthesis and scale-up of 4-Methyl-3-(hydroxymethyl)morpholine HCl. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and structurally related chiral morpholine derivatives. As a key building block in medicinal chemistry, robust and scalable access to this molecule is paramount.[1][2] This document provides in-depth troubleshooting advice and frequently asked questions to ensure successful and reproducible outcomes in your laboratory and pilot plant operations.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for chiral 3-(hydroxymethyl)morpholine derivatives like this one?

A common and effective strategy involves starting from a chiral amino alcohol. For (R)-4-methyl-3-(hydroxymethyl)morpholine, a plausible route begins with an enantiopure amino alcohol, which is then N-alkylated and subsequently cyclized. A likely pathway is the reductive amination of a suitable aldehyde with (R)-2-aminopropan-1-ol followed by cyclization, or a related multi-step sequence involving protection and deprotection steps.[1][3]

Q2: Why is the hydrochloride salt form often preferred for purification and storage?

The hydrochloride salt of morpholine derivatives is typically a crystalline solid, which is easier to handle and purify by recrystallization compared to the free base, which may be an oil or a low-melting solid.[4][5] Salt formation can also improve the stability of the compound and is often the required form for pharmaceutical applications.

Q3: What are the primary challenges when scaling up this synthesis?

The main challenges include managing reaction exotherms, ensuring efficient mixing of potentially heterogeneous reaction mixtures, controlling the formation of impurities, and developing a robust and scalable purification protocol to achieve the desired purity and crystal form.[5]

Q4: My final product is an oil, not a crystalline solid. What should I do?

If the free base is an oil, converting it to the hydrochloride salt is a standard method to induce crystallization.[4] If the hydrochloride salt itself is "oiling out" during crystallization, this is likely due to the solvent system, cooling rate, or the presence of impurities. Please refer to the detailed troubleshooting section on purification for guidance.

Visualizing the Synthetic Pathway

A plausible synthetic approach to (R)-4-methyl-3-(hydroxymethyl)morpholine HCl is outlined below. This pathway provides a basis for understanding the potential challenges addressed in the troubleshooting guide.

Caption: Plausible synthetic workflow for (R)-4-methyl-3-(hydroxymethyl)morpholine HCl.

Troubleshooting Guide

This guide is structured to address specific issues you may encounter during the synthesis and scale-up.

Issue 1: Low Yield

Low yields can be attributed to several factors, from incomplete reactions to product degradation.

Potential Cause	Diagnostic Check	Recommended Solution
Incomplete Reductive Amination	Monitor reaction by TLC or LCMS for the presence of starting materials.	The equilibrium between the starting materials and the imine intermediate can be unfavorable.[6] Consider removing water as it forms, or use a reducing agent that is tolerant of the carbonyl starting material, such as sodium triacetoxyborohydride.[6]
Inefficient Cyclization	Analyze crude reaction mixture for the presence of the acyclic intermediate.	Cyclization can be slow. Ensure adequate reaction time and temperature. The choice of acid catalyst and solvent can also be critical.[7]
Side Reactions	Use LCMS to identify major byproducts.	Common side reactions in reductive aminations include over-alkylation or reduction of the starting aldehyde.[8] Adjust stoichiometry and reagent addition rates. For N-methylation, the use of dimethyl carbonate can sometimes offer a "greener" and more selective alternative to the Eschweiler-Clarke reaction.[9]
Product Degradation	Observe for color changes (darkening) in the reaction mixture.	High temperatures during cyclization or distillation can lead to degradation.[7] Consider optimizing for the lowest effective temperature or using a high-boiling, inert solvent for the cyclization step.

Issue 2: Impurity Formation

The presence of impurities can complicate purification and affect the final product quality.

Potential Cause	Diagnostic Check	Recommended Solution
Diastereomer Formation	Use chiral HPLC or NMR with a chiral shift reagent to determine diastereomeric purity.	If the starting amino alcohol is not enantiopure, diastereomers can form. Ensure the enantiomeric purity of your starting materials. The choice of catalyst and reaction conditions in some synthetic routes can influence diastereoselectivity.[10]
Over-methylation	Check for a species with a higher molecular weight corresponding to the addition of another methyl group.	This can occur during the Eschweiler-Clarke reaction.[11] Use a slight excess of formic acid relative to formaldehyde and control the reaction temperature.
Residual Starting Materials	Monitor by HPLC or TLC.	Optimize reaction time and stoichiometry. For purification, a pH-based aqueous wash can sometimes remove unreacted starting materials.

Issue 3: Difficulties in Isolation and Purification

The physicochemical properties of morpholine derivatives can present unique purification challenges.

Potential Cause	Diagnostic Check	Recommended Solution
Product is an Oil	Visual observation.	As mentioned in the FAQs, convert the free base to its hydrochloride salt to induce crystallization.[4]
"Oiling Out" During Crystallization	The product separates as a liquid phase instead of a solid during cooling.	This often happens when the solution is too concentrated or cooled too quickly. Try using a more dilute solution and allowing it to cool slowly to room temperature before further cooling in an ice bath. Using a co-solvent system (e.g., isopropanol/ethyl acetate) can also be effective.[4]
No Crystallization Upon Cooling	The product remains in solution even after cooling.	The solution may not be supersaturated. Carefully evaporate some of the solvent to increase the concentration. Scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound can help initiate nucleation.[4]
Product is Highly Water-Soluble	Difficulty extracting the product from aqueous layers during workup.	Increase the ionic strength of the aqueous layer by adding brine (saturated NaCl solution).[4] Use a more polar organic solvent for extraction, such as dichloromethane or a mixture including isopropanol.

Experimental Protocols

Protocol 1: General Procedure for Hydrochloride Salt Formation and Recrystallization

This protocol provides a general method for the purification of 4-Methyl-3-(hydroxymethyl)morpholine via its hydrochloride salt.

• Dissolution: Dissolve the crude 4-Methyl-3-(hydroxymethyl)morpholine free base in a suitable solvent such as isopropanol or ethyl acetate.

• Salt Formation: Slowly add a solution of HCl in a compatible solvent (e.g., 2 M HCl in isopropanol) dropwise with stirring until the pH is acidic (check with pH paper).

• Crystallization: If precipitation occurs at room temperature, continue stirring for 30 minutes. If not, cool the solution in an ice bath to induce crystallization. If the product "oils out," try warming the solution to redissolve the oil and then allow it to cool very slowly.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Troubleshooting "Oiling Out" during Crystallization

Caption: Troubleshooting workflow for "oiling out" during crystallization.

References

• Benchchem. (2025). Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds.
• Benchchem. (2025). Optimizing reaction conditions for the synthesis of morpholine derivatives.
• Dave, R., & Sasaki, N. A. (2004). Facile route to 3,5-disubstituted morpholines: enantioselective synthesis of O-protected trans-3,5-bis(hydroxymethyl)morpholines. Organic Letters, 6(1), 15–18.
• Benchchem. (2025). A Comparative Guide to the Synthesis of Chiral Morpholine Derivatives.
• Fisher, J. W., et al. (2009). Practical Synthesis of Chiral 2-Morpholine: (4-Benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone Mesylate, a Useful Pharmaceutical Intermediate. Organic Process Research & Development, 13(2), 326-333.
• Google Patents. (n.d.). Process for the preparation and purification of amorolfine hydrochloride.
• Semantic Scholar. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines.
• Brisco, T. A., et al. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society.
• Google Patents. (n.d.). Process for preparing morpholine hydrochloride as precursor of monoxydine hydrochloride.
• NIH. (2017). De Novo Assembly of Highly Substituted Morpholines and Piperazines.
• ResearchGate. (2019). Recent progress in the synthesis of morpholines.
• ACS Publications. (2013). Synthesis of Substituted Morpholines Using Stereodivergent Aza-Michael Reactions Catalyzed by Brønsted Acids.
• ACS Publications. (2009). Practical Synthesis of Chiral 2-Morpholine: (4-Benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone Mesylate, a Useful Pharmaceutical Intermediate.
• Thieme. (2022). Synthesis of Versatile Enantiopure Morpholine Fragments from Chiral-Pool Starting Materials.
• Organic Chemistry Portal. (n.d.). Morpholine synthesis.
• NIH. (n.d.). Synthesis and characterization of a series of chiral alkoxymethyl morpholine analogs as dopamine receptor 4 (D4R) antagonists.
• Wikipedia. (n.d.). Reductive amination.
• RSC Publishing. (2020). A practical catalytic reductive amination of carboxylic acids.
• NIH. (n.d.). Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM).
• NIH. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity.
• ChemicalBook. (n.d.). (R)-3-Methylmorpholine hydrochloride synthesis.
• ResearchGate. (2017). Purification of organic hydrochloride salt?.
• Google Patents. (n.d.). Process for preparing morpholine hydrochloride as precursor of monoxydine hydrochloride.
• ResearchGate. (n.d.). (PDF) Morpholines. Synthesis and Biological Activity.
• Zhu, M., et al. (n.d.).
• Google Patents. (n.d.). Synthesis process of N-methylmorpholine.
• ResearchGate. (n.d.). Enantioselective synthesis of morpholine....
• Google Patents. (n.d.). Purifying aromatic acids by treatment with morpholine.
• IP.com. (n.d.). Improved Process For The Synthesis Of Amorolfine And Its Hydrochloride Salt.
• PubMed. (2008). Design and synthesis of morpholine derivatives. SAR for dual serotonin & noradrenaline reuptake inhibition.
• ResearchGate. (n.d.). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement.
• Hainan Sincere Industries. (2025). N-Methylmorpholine: The Versatile Green Chemical....
• E3S Web of Conferences. (n.d.). Synthesis and SAR of morpholine and its derivatives: A review update.
• PubMed. (2002). Chemical stabilities and biological activities of thalidomide and its N-alkyl analogs.
• The Royal Society of Chemistry. (n.d.). Supporting Information.
• Master Organic Chemistry. (2017). Reductive Amination, and How It Works.
• NIH. (2021). N-Alkylmorpholines: Potent Dermal and Transdermal Skin Permeation Enhancers.
• ACS Publications. (2001). Direct Reductive Amination of Aldehydes and Ketones Using Phenylsilane: Catalysis by Dibutyltin Dichloride.

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managing reaction exotherms in morpholine alkylation

Welcome to the Technical Support Center for process chemistry and scale-up. As a Senior Application Scientist, I have overseen numerous scale-up campaigns and investigated critical thermal incidents. The nucleophilic substitution of morpholine is inherently exothermic. When scaling up N-alkylation, the primary point of failure is transitioning from a safe, addition-controlled regime to a hazardous, kinetics-controlled runaway.

This guide provides field-proven causality, self-validating protocols, and troubleshooting steps to ensure your morpholine alkylation workflows are both safe and high-yielding.

Thermodynamic Profiling of Morpholine Alkylation

Understanding the thermodynamic boundaries of your reaction is the first step in process safety. The formation of the C-N bond releases significant energy, and secondary reactions (such as acid-base neutralizations or solvent degradation) can exponentially increase the heat load.

Table 1: Quantitative Exotherm Data and Mitigation Strategies

Process / Reaction Step	Causality of Exotherm	Quantitative Heat Data	Primary Mitigation Strategy
Direct N-Alkylation	C-N bond formation & subsequent acid-base neutralization.	ΔTad​≈6.5−9 °C; ≈24 kJ/mol[1].	Addition-controlled dosing; Active jacket cooling.
DCM Solvent Decomposition	Amine-catalyzed degradation of dichloromethane.	ΔHR​=−343 kJ/mol[2].	Avoid DCM at scale; substitute with Toluene or 2-MeTHF.
Reductive Amination	Imine formation & rapid hydride reduction.	High localized heat spikes[3][4].	Reverse addition of liquid reagents into reducing agent.
Continuous Flow Alkylation	Rapid kinetic heat release in mixing zones.	Up to 10 kW/L heat production[5].	Multi-injection microreactors to distribute heat.

Operational Logic for Exotherm Management

To prevent thermal runaway, your reactor setup must be governed by strict logical interlocks. The workflow below illustrates the decision matrix for maintaining isothermal conditions during the dosing of highly reactive electrophiles.

Logical workflow for isothermal control and intervention during exothermic morpholine alkylation.

Troubleshooting Guide & FAQs

Q1: Why does my reaction temperature spike unexpectedly during the addition of the alkyl halide, even with jacket cooling running at maximum capacity? A1: This is a classic case of reagent accumulation. If the dosing rate of your alkylating agent exceeds the intrinsic reaction rate or the heat transfer capacity of your vessel, unreacted electrophile builds up in the reactor. Once the reaction initiates—often auto-accelerating due to the heat released by C-N bond formation—the accumulated reagents react simultaneously, overwhelming the cooling system[1]. Solution: You must ensure the process remains addition-controlled. Always determine the adiabatic temperature rise ( ΔTad​ ) using reaction calorimetry (e.g., RC1) prior to scale-up, and interlock your dosing pump to the internal reactor temperature[1].

Q2: We are using dichloromethane (DCM) as a solvent for morpholine alkylation to improve intermediate solubility. Is this safe for pilot-plant scale-up? A2: Absolutely not. While DCM is ubiquitous in lab-scale chemistry, prolonged heating of morpholine in DCM poses a severe thermal hazard. Amines react with DCM to form reactive intermediates, leading to a highly exothermic runaway decomposition. Causality: The decomposition energy for amine/DCM mixtures has been measured at a massive -343 kJ/mol[2]. This reaction can spontaneously auto-accelerate at temperatures as low as 30 °C, leading to deflagration and catastrophic vessel failure[2]. Solution: Substitute DCM with more thermally stable solvents like Toluene, 2-MeTHF, or Acetonitrile[3][6].

Q3: How do I scale up a reductive amination of morpholine without exceeding plant cooling capacity? A3: Reductive amination involves two exothermic steps: imine formation and subsequent hydride reduction. Adding solid sodium triacetoxyborohydride (STAB) directly to the reaction mixture often causes uncontrollable exotherms because solid addition provides poor heat dissipation and creates localized hot spots[4]. Solution: Utilize a reverse addition strategy. Pre-form the imine, then slowly dose the carbonyl/morpholine solution into a pre-cooled suspension of STAB in a compatible solvent (like 2-MeTHF)[3]. This ensures the exotherm is strictly controlled by the addition rate of the liquid stream.

Q4: How can we intensify the process for highly exothermic morpholine alkylations without relying on massive batch reactors? A4: Transition to continuous flow chemistry using microreactors. Causality: Batch reactors suffer from a low surface-area-to-volume ratio, meaning heat removal quickly becomes the bottleneck. Microreactors provide massive heat exchange areas, allowing fast, highly exothermic reactions (capable of up to 10 kW/L heat production) to operate isothermally without the quasi-adiabatic temperature increases seen in batch vessels[5].

Self-Validating Experimental Protocol

To guarantee safety during scale-up, protocols cannot simply be a list of instructions; they must be self-validating. The following methodology includes built-in causality checks to ensure the reaction has safely initiated before bulk reagents are committed.

Step-by-Step Methodology: Addition-Controlled N-Alkylation of Morpholine

• System Preparation & Thermal Equilibration:

  • Charge the reactor with morpholine (1.0 equiv), anhydrous potassium carbonate (2.0 equiv), and Toluene (5 volumes).

  • Causality Note: K₂CO₃ is insoluble in toluene, creating a heterogeneous mixture. Efficient agitation is critical to ensure mass transfer and prevent localized reagent pooling[6].

  • Initiate active jacket cooling to achieve a stable internal temperature ( Tint​ ) of 20 °C.

• Initiation Verification (Self-Validating Step):

  • Dose exactly 5% of the total alkyl halide volume into the reactor.

  • Hold and Monitor: Pause dosing. Observe Tint​ . You must see a minor exotherm (e.g., a 1–3 °C rise) followed by a return to the baseline 20 °C.

  • Validation Logic: If the temperature does not rise, the reaction has stalled (due to impurities, moisture, or insufficient activation energy). Proceeding with dosing would lead to dangerous reagent accumulation. Do not proceed until initiation is confirmed.

• Controlled Dosing:

  • Once initiation is verified, resume dosing the remaining 95% of the alkyl halide via a calibrated dosing pump over 2–4 hours.

  • Set a hardware interlock: If Tint​ exceeds 25 °C, the dosing pump must automatically pause until the temperature recovers to 20 °C.

• Reaction Maturation & Quench:

  • After dosing is complete, the lack of further heat evolution indicates conversion is likely complete. Heat the mixture to 60 °C for 1 hour to drive the reaction to full conversion.

  • Cool to 10 °C and carefully quench with water to dissolve the inorganic salts.

  • Safety Note: The dissolution of salts and neutralization of residual base is also exothermic; dose the water slowly and monitor heat flow[1][7].

References

• Title: Process Development and Scale-up of a Selective r1-Adrenoceptor Antagonist Source: Organic Process Research & Development (organica1.org) URL: 1

• Title: Application Notes and Protocols: N-Alkylation of 2-(2,4-Difluorophenyl)morpholine Source: BenchChem URL: 7

• Title: Application Notes and Protocols for the Scalable Synthesis of 2-Piperidin-1-ylmethyl-morpholine Source: BenchChem URL: 6

• Title: Early Process Development and Scale-Up of Orally Active Apomorphine Drug Candidates Source: ACS Publications URL: 3

• Title: Alkylation Methods for the Synthesis of Secondary Amines: Application Notes and Protocols Source: BenchChem URL: 4

• Title: Heat Management in Microreactors for Fast Exothermic Organic Syntheses—First Design Principles Source: ACS Publications URL: 5

• Title: Thermal Stability of Amine Compounds and Dichloromethane Source: AIDIC (Chemical Engineering Transactions) URL: 2

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• 2. aidic.it [aidic.it]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solvent Selection for Morpholine-Based Reactions

Welcome to the technical support center for morpholine-based reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical aspect of solvent selection. Instead of a rigid manual, this resource is structured as a dynamic troubleshooting guide and FAQ, reflecting the problem-solving nature of experimental chemistry. Here, we delve into the causality behind solvent choices to empower you to optimize your reactions, troubleshoot common issues, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the most important properties of a solvent to consider for reactions with morpholine?

A1: The selection of a solvent for morpholine-based reactions hinges on several key factors:

• Polarity and Solubility : Morpholine is a polar molecule, miscible with water and a wide range of organic solvents, including alcohols, ethers, and ketones.[1] However, it is only slightly soluble in aliphatic hydrocarbons. The solvent must be capable of dissolving not only the morpholine but all other reactants, reagents, and catalysts to ensure a homogeneous reaction mixture.

• Aprotic vs. Protic Nature : This is arguably the most critical factor.

  • Polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile) do not have acidic protons and cannot act as hydrogen bond donors.[2] They are generally preferred for reactions where morpholine acts as a nucleophile, such as in N-alkylation (an SN2 reaction). These solvents solvate the counter-ion of the nucleophile but leave the morpholine nitrogen "bare," enhancing its nucleophilicity and accelerating the reaction rate.[2][3]

  • Polar protic solvents (e.g., water, ethanol, methanol) have O-H or N-H bonds and can form hydrogen bonds.[2] These solvents can solvate the nitrogen atom of morpholine, creating a solvent cage that hinders its ability to attack an electrophile, thus slowing down SN2 reactions.[4] However, they can be beneficial in SN1-type reactions or when they are needed to solubilize certain reagents.

• Boiling Point : The solvent's boiling point must be compatible with the required reaction temperature. High-boiling solvents like DMF, DMSO, or toluene are suitable for reactions requiring significant heat, whereas solvents like THF or DCM are used for reactions at or below room temperature.

• Inertness : The solvent should not react with any of the starting materials, reagents, or products. For instance, while morpholine itself can be a solvent, it will also act as a nucleophile or base, which must be intended for the reaction design.[5]

Q2: Can I use morpholine itself as the solvent?

A2: Yes, using morpholine as the solvent is a viable strategy, particularly in reactions where it also serves as a reactant.[1][6] This approach is common in reactions like certain cycloadditions or when a large excess of the amine is desired to drive the reaction to completion.[5] For example, in a transition-metal-free defluorinative cycloaddition, morpholine was successfully used as the solvent, and replacing it with other cyclic amines led to decreased yields.[5] However, this is only suitable when morpholine's role as a nucleophilic reagent is the intended pathway.

Q3: How does solvent choice affect the basicity of morpholine?

A3: While morpholine is a base (pKa of the conjugate acid is ~8.5), the solvent can modulate its effective basicity.[6][7] In polar protic solvents, hydrogen bonding can stabilize the morpholinium cation, which can influence equilibria. In aprotic solvents, its basicity is more "intrinsic." When using morpholine as a base catalyst, the solvent must be chosen to ensure the solubility of all components and not interfere with the catalytic cycle. For some reactions catalyzed by morpholine derivatives, alcoholic solvents have been shown to be beneficial.[8]

Solvent Properties and Suitability for Common Morpholine Reactions

The following table provides a summary of common solvents and their general applicability to key morpholine reaction types.

Solvent	Type	Boiling Point (°C)	Dielectric Constant (Polarity)	Typical Applications & Rationale
Acetonitrile (ACN)	Polar Aprotic	82	37.5	N-Alkylation : Good choice for SN2 reactions. Dissolves morpholine and many alkyl halides well.[9]
Dimethylformamide (DMF)	Polar Aprotic	153	36.7	N-Alkylation, SNAr, Cyclizations : Excellent for dissolving a wide range of substrates and inorganic bases (e.g., K₂CO₃) that have poor solubility in other solvents.[9][10] Its high boiling point is useful for slow reactions.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	46.7	SNAr, Buchwald-Hartwig : Highly polar, excellent at dissolving diverse reactants. Can accelerate SNAr reactions significantly.[11]
Toluene	Nonpolar Aprotic	111	2.4	Buchwald-Hartwig Amination, Enamine Formation : A standard solvent for many Pd-catalyzed cross-couplings.[12] Allows for azeotropic removal of water in enamine synthesis.
1,4-Dioxane	Polar Aprotic (Ethereal)	101	2.2	Buchwald-Hartwig, SNAr : Common ethereal solvent for cross-coupling. Can be a good alternative to toluene.[11]
Tetrahydrofuran (THF)	Polar Aprotic (Ethereal)	66	7.5	Reactions at RT or below, Lithiation : Good for reactions requiring moderate polarity and lower temperatures.
Ethanol (EtOH) / Methanol (MeOH)	Polar Protic	78 / 65	24.5 / 32.7	Reductive Amination, Salt Formation : Can be useful when a protic environment is needed to facilitate iminium ion formation or to dissolve certain salts.[13] Generally avoided for SN2 reactions.
Water	Polar Protic	100	80.1	Specific Applications : Can be used in certain phase-transfer catalysis conditions or for the synthesis of some water-soluble enaminones.[14] Not suitable for most standard organic transformations with morpholine.

Troubleshooting Guide

This section addresses specific issues encountered during experiments, linking the problem to a potential solvent-based solution.

Problem 1: Low Yield in N-Alkylation with an Alkyl Halide

Q: I am performing an N-alkylation of morpholine with an alkyl bromide and K₂CO₃ in acetonitrile, but the reaction stalls with significant starting material remaining. Why is this happening and what can I do?

A: This is a classic issue often rooted in poor solubility. While acetonitrile is a good starting point, potassium carbonate (K₂CO₃) is notoriously insoluble in it.[9] The reaction is likely happening only on the surface of the solid base, leading to slow and incomplete conversion.

Causality & Solution Workflow:

The reaction is a bimolecular nucleophilic substitution (SN2), which is highly dependent on a "free" and accessible nucleophile (morpholine).

Caption: Troubleshooting workflow for low yield in N-alkylation.

Recommended Action: Switch the solvent to DMF . Its higher polarity and ability to solvate inorganic salts will significantly increase the concentration of the base in the solution phase, leading to a much faster and more complete reaction. If the reaction is still sluggish, adding a catalytic amount of potassium iodide (KI) can facilitate the reaction by an in-situ Finkelstein reaction, converting the alkyl bromide to the more reactive alkyl iodide.

Problem 2: Poor Regioselectivity in Nucleophilic Aromatic Substitution (SNAr)

Q: I am reacting morpholine with a 2,4-difluoro-substituted aromatic ketone and getting a mixture of ortho and para substituted products. How can I control the regioselectivity using the solvent?

A: SNAr reactions are highly sensitive to solvent effects, which can be exploited to control regioselectivity. The choice between a polar or nonpolar solvent can preferentially stabilize the transition state leading to one isomer over the other.

Causality & Solution:

• Para-Substitution (Kinetic Product) : Generally favored in polar aprotic solvents (e.g., DMSO, DMF) . These solvents stabilize the charged Meisenheimer complex intermediate formed during the reaction, and the para position is often more electronically activated and less sterically hindered.

• Ortho-Substitution (Thermodynamic/Chelation-Controlled Product) : Often favored in nonpolar solvents (e.g., toluene, xylene) . In the case of a substrate with a coordinating group (like a ketone) ortho to a leaving group, nonpolar solvents can promote the formation of a six-membered transition state involving chelation with the incoming nucleophile. This directs the substitution to the ortho position.[11]

Experimental Protocol: Solvent Screening for SNAr Regioselectivity

• Setup : Prepare two parallel reactions in oven-dried flasks under an inert atmosphere (e.g., Nitrogen).

• Reaction 1 (Polar Conditions) : To a flask, add the 2,4-difluoroaromatic ketone (1.0 equiv) and a stir bar. Dissolve in DMSO (approx. 0.5 M). Add morpholine (1.2 equiv).

• Reaction 2 (Nonpolar Conditions) : To the second flask, add the same ketone (1.0 equiv) and a stir bar. Dissolve in Toluene (approx. 0.5 M). Add morpholine (1.2 equiv).

• Reaction Execution : Heat both reactions at the same temperature (e.g., 80-100 °C) and monitor by TLC or LC-MS.

• Analysis : Upon completion, work up both reactions identically. Analyze the crude product ratio (ortho vs. para) by ¹H NMR to determine the optimal solvent for your desired isomer.

Problem 3: Low Conversion in a Buchwald-Hartwig Amination

Q: My Buchwald-Hartwig coupling of an aryl bromide with morpholine is giving low yield in toluene with NaOtBu as the base. What solvent-related factors should I consider?

A: While toluene is a workhorse solvent for this reaction, low yields can often be traced to solubility issues, particularly with the base or the catalyst complex.[15]

Troubleshooting Steps:

• Assess Solubility : At your reaction temperature, are all components fully dissolved? Sometimes the sodium tert-butoxide (NaOtBu) or the catalyst resting state can precipitate, effectively halting the reaction.

• Switch to a More Solvating Aprotic Solvent : Consider switching to 1,4-dioxane or a greener alternative like 2,2,5,5-tetramethyloxolane (TMO) .[16] TMO has been shown to perform as well as or better than toluene, especially when using weaker, less soluble inorganic bases like cesium carbonate (Cs₂CO₃), potentially due to better solubilization of the metal cation.[16]

• Consider a Mixed Solvent System : Sometimes a mixture of solvents can provide the right balance of properties. For example, adding a small amount of a more polar co-solvent like THF or dioxane to toluene can improve solubility without drastically changing the reaction characteristics.

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Reference Data & Comparative Studies

The Chiral Imperative in Morpholine-Scaffold Drug Design: A Comparative Guide of (R) vs. (S) Enantiomers

Executive Summary & Pharmacological Context

The morpholine ring is a privileged heterocycle in modern medicinal chemistry. Featuring a weakly basic nitrogen and an oxygen atom at opposite positions, it offers a well-balanced lipophilic-hydrophilic profile, a favorable pKa, and excellent blood-brain barrier (BBB) permeability 1. However, the true pharmacological power of the morpholine scaffold is unlocked when chirality is introduced. Because the ring exists in a dynamic equilibrium between chair and skew-boat conformations, establishing a stereocenter locks the spatial trajectory of its appendages, allowing it to act as a highly directional scaffold 1.

This guide objectively compares the biological efficacy of (R) versus (S) morpholine enantiomers across two distinct therapeutic targets, providing actionable mechanistic insights and validated experimental workflows for drug development professionals.

Comparative Efficacy Data: (R) vs. (S) Enantiomers

To illustrate the profound impact of morpholine chirality, we analyze two distinct pharmaceutical case studies: an oncology target (USP1) and a central nervous system (CNS) target (Dopamine D4 Receptor).

Case Study A: USP1 Inhibitor (Compound 38)

Ubiquitin-specific protease 1 (USP1) is a critical deubiquitinating enzyme involved in DNA damage repair (DDR). In the optimization of a novel series of morpholine-containing USP1 inhibitors, researchers isolated the enantiomers of "Compound 38" via chiral separation 2. The biological assays revealed a staggering enantiomeric bias favoring the (R)-enantiomer (38-P2) in both enzymatic and cellular environments 2.

Table 1: Biological Efficacy of Compound 38 Enantiomers

Enantiomer	Stereocenter	USP1/UAF1 Enzymatic Potency	NCI-H1299 Cellular Potency	Fold Difference (vs. S)
38-P1	(S)-Morpholine	Baseline	Baseline	1x (Reference)
38-P2	(R)-Morpholine	Superior	Superior	28.9-fold (Enzymatic) / 283-fold (Cellular)

Case Study B: Dopamine D4 Receptor Antagonist (ML398 Precursor)

The dopamine D4 receptor is a Class A GPCR implicated in addiction and hyperlocomotion disorders. During the development of the highly selective D4 antagonist ML398, the precursor "Compound 1" was synthesized to evaluate the stereochemistry of the chiral morpholine scaffold 3. Biological evaluation confirmed that the (R)-enantiomer was the strictly active isomer [[3]]().

Table 2: Biological Efficacy of Compound 1 Enantiomers

Enantiomer	Stereocenter	D4 Receptor IC50 (nM)	D4 Receptor Ki (nM)	Off-Target Activity (D1/D2)
(S)-1	(S)-Morpholine	Inactive	Inactive	N/A
(R)-1	(R)-Morpholine	180 nM	70 nM	Inactive (>100 μM)

Mechanistic Causality: Why the (R)-Enantiomer Dominates

As an Application Scientist, it is crucial to look beyond the IC50 values and understand the causality of target engagement. Why does the (R)-enantiomer vastly outperform the (S)-enantiomer in these scaffolds?

The answer lies in the topography of the target binding pockets and the rigid directionality of the morpholine chair conformation. For Compound 38 , molecular docking confirmed that the (R)-enantiomer perfectly models into the USP1 binding site. Specifically, the (R)-configuration allows the 4-(trifluoromethyl)-1H-imidazol-2-yl fragment to fit deeply into the hydrophobic pocket without steric hindrance 2. Forcing the (S)-enantiomer into this same pocket induces high-energy conformational strain, resulting in a 283-fold drop in cellular efficacy 2.

Similarly, in ML398 , the (R)-chiral center directs the 4-chlorobenzyl moiety precisely into the orthosteric binding site of the D4 GPCR, bypassing the structural constraints that render the (S)-isomer inactive 3.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They explain not just how to perform the experiment, but why specific techniques are chosen for morpholine scaffolds.

Protocol 1: Supercritical Fluid Chromatography (SFC) for Chiral Resolution

Causality: Morpholine rings possess a weakly basic nitrogen (pKa ~8.3). Traditional reverse-phase HPLC often suffers from peak tailing due to secondary interactions with residual silanols on the stationary phase. SFC utilizes non-polar supercritical CO2 paired with a polar modifier, ensuring sharp peaks, rapid resolution, and immediate solvent evaporation.

• Sample Preparation: Dissolve the racemic morpholine compound in HPLC-grade Methanol at a concentration of 10 mg/mL. Filter through a 0.22 μm PTFE syringe filter.

• Column Selection: Equip the SFC system with a Chiralpak IC column (or equivalent amylose/cellulose-based chiral stationary phase) optimized for basic amines.

• Mobile Phase & Elution: Run an isocratic elution using 60% Supercritical CO2 and 40% Methanol. Critical Step: Add 0.1% Diethylamine (DEA) to the Methanol modifier. DEA suppresses the ionization of the morpholine nitrogen, preventing peak broadening.

• Fraction Collection: Monitor UV absorbance at 254 nm and collect the separated (R) and (S) peaks into cooled vessels.

• Self-Validation Checkpoint (QC): Re-inject a 5 μL aliquot of the collected fractions onto an analytical SFC system. The protocol is validated only if the enantiomeric excess (ee) is >99%. If ee < 99%, peak shaving during collection was insufficient, and the sample must be re-purified.

Protocol 2: FRET-Based Enzymatic Assay for USP1/UAF1 Efficacy

Causality: To prove that the cellular efficacy difference is driven by target engagement (and not just differential cell permeability), an isolated enzymatic assay is required. FRET using Ubiquitin-Rhodamine110 (Ub-Rh110) provides a continuous, real-time kinetic readout of USP1 cleavage activity, minimizing artifacts from end-point assays.

• Reagent Assembly: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 1 mM DTT, 0.01% Tween-20).

• Enzyme Pre-incubation: Add 2 nM of recombinant USP1/UAF1 complex to a 384-well black microplate. Add the separated (R) and (S) enantiomers at varying concentrations (e.g., 0.1 nM to 10 μM). Critical Step: Incubate for 30 minutes at room temperature. USP1 inhibitors often exhibit slow-binding kinetics; skipping this step will artificially inflate the apparent IC50.

• Substrate Addition: Initiate the reaction by adding 100 nM of Ub-Rh110 substrate to all wells.

• Kinetic Measurement: Measure fluorescence (Excitation: 485 nm, Emission: 535 nm) continuously for 45 minutes using a microplate reader. Calculate the initial velocity (V0) from the linear portion of the curve.

• Self-Validation Checkpoint: The assay must include a pan-DUB inhibitor (e.g., PR-619) as a positive control to define the maximum inhibition baseline, and a DMSO-only well to define the uninhibited maximum velocity (Vmax). A Z'-factor > 0.6 validates the assay's robustness.

Visualizations

USP1/UAF1 inhibition pathway demonstrating (R)-morpholine's role in cancer cell apoptosis.

Standardized workflow for the chiral resolution and validation of morpholine enantiomers.

References

• Title: Discovery and Optimization of a Series of Novel Morpholine-Containing USP1 Inhibitors Source: ACS Publications URL
• Title: Discovery and Characterization of ML398, a Potent and Selective Antagonist of the D4 Receptor with in Vivo Activity Source: ACS Publications URL
• Title: Occurrence of Morpholine in Central Nervous System Drug Discovery Source: ACS Publications URL

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• 3. pubs.acs.org [pubs.acs.org]

A Spectroscopic Journey: From Precursor to Product in the Synthesis of 4-Methyl-3-(hydroxymethyl)morpholine HCl

In the landscape of pharmaceutical development and fine chemical synthesis, the unambiguous structural confirmation and purity assessment of a target molecule and its synthetic precursors are of paramount importance. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) serve as the bedrock of chemical analysis, providing a detailed roadmap of a molecule's architecture. This guide presents a comprehensive spectroscopic comparison of 4-Methyl-3-(hydroxymethyl)morpholine HCl and its precursors, offering researchers and drug development professionals a detailed look at the analytical data that underpins the synthesis of this important morpholine derivative.

The synthetic pathway to 4-Methyl-3-(hydroxymethyl)morpholine HCl can be logically envisioned through a sequence of transformations, each leaving a distinct spectroscopic fingerprint. By examining the changes in the ¹H NMR, ¹³C NMR, FT-IR, and mass spectra at each synthetic step, we can trace the evolution of the molecular structure, from the foundational morpholine ring to the final, functionalized hydrochloride salt.

The Synthetic Pathway: A Spectroscopic Roadmap

A plausible and efficient synthesis of 4-Methyl-3-(hydroxymethyl)morpholine HCl can be conceptualized as a multi-step process. This guide will follow this synthetic logic to present a comparative spectroscopic analysis.

Caption: A conceptual synthetic pathway for 4-Methyl-3-(hydroxymethyl)morpholine HCl.

Spectroscopic Analysis of Precursors and Intermediates

Morpholine: The Foundation

Morpholine is a simple heterocyclic compound that serves as the starting point for a vast array of more complex molecules. Its symmetrical structure gives rise to a relatively simple spectroscopic signature.

¹H NMR: The proton NMR spectrum of morpholine is characterized by two triplets, a result of the coupling between the chemically equivalent protons on the carbons adjacent to the oxygen and the nitrogen.

¹³C NMR: The carbon NMR spectrum of morpholine shows two distinct signals, corresponding to the two sets of chemically equivalent carbons.

FT-IR: The FT-IR spectrum of morpholine is dominated by the N-H stretching vibration, which appears as a broad absorption, as well as C-H and C-O stretching bands.

Mass Spectrometry: The mass spectrum of morpholine shows a molecular ion peak corresponding to its molecular weight, along with characteristic fragmentation patterns.

Spectroscopic Data for Morpholine
¹H NMR (CDCl₃, ppm)	δ 3.73 (t, 4H), 2.87 (t, 4H), 1.71 (s, 1H, NH)[1]
¹³C NMR (CDCl₃, ppm)	δ 67.8, 46.2[2]
FT-IR (cm⁻¹)	~3300 (N-H stretch), 2950-2850 (C-H stretch), ~1115 (C-O stretch)[3]
Mass Spectrum (m/z)	87 (M⁺)

4-Methylmorpholine: The N-Alkylated Intermediate

The introduction of a methyl group onto the nitrogen atom of the morpholine ring marks the first key transformation. This modification brings about predictable changes in the spectroscopic data.

¹H NMR: The most significant change in the proton NMR spectrum is the disappearance of the N-H proton signal and the appearance of a new singlet corresponding to the N-methyl protons. The protons on the carbons adjacent to the nitrogen also experience a shift.

¹³C NMR: The carbon NMR spectrum now shows an additional signal for the newly introduced methyl carbon. The carbons adjacent to the nitrogen are also shifted due to the change in the electronic environment.

FT-IR: The broad N-H stretching vibration is absent in the FT-IR spectrum of 4-methylmorpholine. The spectrum is now characterized by C-H and C-O stretching frequencies.[4]

Mass Spectrometry: The molecular ion peak in the mass spectrum shifts to a higher m/z value, reflecting the addition of a methyl group.[5]

Spectroscopic Data for 4-Methylmorpholine
¹H NMR (CDCl₃, ppm)	δ 3.69 (t, 4H), 2.44 (t, 4H), 2.30 (s, 3H)[6]
¹³C NMR (CDCl₃, ppm)	δ 67.2, 55.3, 46.1[7]
FT-IR (cm⁻¹)	2950-2800 (C-H stretch), ~1115 (C-O stretch)[4]
Mass Spectrum (m/z)	101 (M⁺)[5]

4-Methyl-3-morpholinecarboxylic acid: The Carboxylated Intermediate

The introduction of a carboxylic acid group at the 3-position of the morpholine ring is a crucial step towards the final product. This functionalization dramatically alters the spectroscopic features of the molecule. Due to the limited availability of direct experimental spectra for this specific intermediate, the following data is predicted based on the analysis of similar structures and spectroscopic principles.

¹H NMR: The proton NMR spectrum would be more complex due to the loss of symmetry. A new signal for the proton at the C3 position would appear, and the signals for the other ring protons would become more distinct and show more complex splitting patterns. A broad singlet corresponding to the carboxylic acid proton would also be present.

¹³C NMR: The carbon NMR spectrum would show a new signal in the downfield region (typically > 170 ppm) corresponding to the carbonyl carbon of the carboxylic acid. The signal for the C3 carbon would also be significantly shifted.

FT-IR: The FT-IR spectrum would be characterized by a very broad O-H stretch from the carboxylic acid, typically overlapping with the C-H stretching region. A strong C=O stretching absorption would also be prominent.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of 4-methyl-3-morpholinecarboxylic acid.[8]

Predicted Spectroscopic Data for 4-Methyl-3-morpholinecarboxylic acid
¹H NMR (Predicted)	Expect signals for morpholine ring protons, N-methyl protons, a methine proton at C3, and a broad carboxylic acid proton signal.
¹³C NMR (Predicted)	Expect signals for morpholine ring carbons, an N-methyl carbon, and a downfield carbonyl carbon signal (>170 ppm).
FT-IR (Predicted, cm⁻¹)	~3300-2500 (broad O-H stretch), ~1710 (C=O stretch), 2950-2850 (C-H stretch), ~1115 (C-O stretch).
Mass Spectrum (m/z, Predicted)	145 (M⁺)[8]

Spectroscopic Analysis of the Final Product and its HCl Salt

4-Methyl-3-(hydroxymethyl)morpholine: The Reduced Product

¹H NMR: The carboxylic acid proton signal will disappear, and new signals corresponding to the hydroxymethyl protons (-CH₂OH) will appear. A signal for the hydroxyl proton will also be present, which may be broad and its chemical shift can be concentration and solvent dependent.

¹³C NMR: The carbonyl carbon signal will be replaced by a signal for the hydroxymethyl carbon, which will appear at a much higher field (typically in the 60-70 ppm range).

FT-IR: The broad O-H stretch and the C=O stretch of the carboxylic acid will be replaced by a broad O-H stretch from the alcohol and a C-O stretching band.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the alcohol.

Predicted Spectroscopic Data for 4-Methyl-3-(hydroxymethyl)morpholine
¹H NMR (Predicted)	Expect signals for morpholine ring protons, N-methyl protons, hydroxymethyl protons, and a hydroxyl proton.
¹³C NMR (Predicted)	Expect signals for morpholine ring carbons, an N-methyl carbon, and a hydroxymethyl carbon (~60-70 ppm).
FT-IR (Predicted, cm⁻¹)	~3400 (broad O-H stretch), 2950-2850 (C-H stretch), ~1115 (C-O stretch), ~1050 (C-O stretch).
Mass Spectrum (m/z, Predicted)	131 (M⁺)

4-Methyl-3-(hydroxymethyl)morpholine HCl: The Final Product

The formation of the hydrochloride salt by treating the tertiary amine with HCl results in distinct changes in the spectroscopic data, primarily affecting the environment around the protonated nitrogen atom.

¹H NMR: The protonation of the nitrogen causes a downfield shift of the adjacent protons, including the N-methyl protons and the protons on the carbons of the morpholine ring that are attached to the nitrogen.

¹³C NMR: Similar to the proton NMR, the carbons adjacent to the now positively charged nitrogen will experience a downfield shift in the carbon NMR spectrum.

FT-IR: The FT-IR spectrum of the hydrochloride salt will show a broad absorption band in the 2700-2200 cm⁻¹ region, which is characteristic of the N⁺-H stretching vibration in a tertiary amine salt.

Mass Spectrometry: In many mass spectrometry techniques, particularly those involving soft ionization methods, the spectrum will often show the mass of the free base (the protonated molecule, [M+H]⁺) rather than the entire salt.

Predicted Spectroscopic Data for 4-Methyl-3-(hydroxymethyl)morpholine HCl
¹H NMR (Predicted)	Expect downfield shifts for protons adjacent to the nitrogen compared to the free base.
¹³C NMR (Predicted)	Expect downfield shifts for carbons adjacent to the nitrogen compared to the free base.
FT-IR (Predicted, cm⁻¹)	~3400 (broad O-H stretch), 2950-2850 (C-H stretch), ~2700-2200 (broad N⁺-H stretch), ~1115 (C-O stretch), ~1050 (C-O stretch).
Mass Spectrum (m/z, Predicted)	132 ([M+H]⁺, corresponding to the free base)

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed in this guide. Instrument-specific parameters may require optimization.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) in an NMR tube.[9]

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Key parameters to consider are the spectral width, acquisition time, and relaxation delay.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans is typically required.

Caption: A simplified workflow for NMR spectroscopic analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: For liquid samples, a small drop can be placed directly on the ATR crystal. For solid samples, a small amount of the finely ground powder is placed on the ATR crystal.

• Background Scan: Perform a background scan with no sample present to account for atmospheric and instrument absorbances.

• Sample Scan: Acquire the spectrum of the sample. Ensure good contact between the sample and the ATR crystal.[10]

Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL. Further dilute an aliquot of this solution to the appropriate concentration for the instrument being used.[11]

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Electron Impact (EI).[12]

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) and detected.

Conclusion

This guide has provided a detailed spectroscopic comparison of 4-Methyl-3-(hydroxymethyl)morpholine HCl and its precursors. By following the synthetic pathway, we have illustrated how ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry can be used to monitor the chemical transformations and confirm the structure of each intermediate and the final product. The predictable changes in the spectroscopic data at each step provide a clear and logical narrative of the molecule's synthesis. For researchers and professionals in the field of drug development, a thorough understanding of these spectroscopic techniques and their application is indispensable for ensuring the quality, purity, and structural integrity of their compounds.

References

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• University of Oxford. Sample Preparation Protocol for Open Access MS - Mass Spectrometry Research Facility. Available from: [Link]

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A Comparative Analysis of Morpholine and Piperidine Scaffolds in Drug Design: A Guide for Medicinal Chemists

In the landscape of medicinal chemistry, the selection of a heterocyclic scaffold is a pivotal decision that profoundly influences a drug candidate's ultimate success. Among the most prevalent six-membered saturated heterocycles are morpholine and piperidine. While their structural similarities are apparent, the substitution of a methylene group in piperidine with an oxygen atom in morpholine introduces critical differences in their physicochemical properties, metabolic fates, and pharmacokinetic profiles. This guide offers a comprehensive, data-driven comparison to empower researchers in drug discovery and development to make judicious scaffold selections.

Physicochemical Properties: A Tale of Two Rings

The introduction of an oxygen atom into the piperidine ring to form morpholine has significant consequences for the molecule's electronic and physical properties. This seemingly subtle change impacts basicity, polarity, and solubility—key determinants of a drug's behavior in a biological system.

Property	Morpholine	Piperidine	Rationale and Implications in Drug Design
pKa of Conjugate Acid	~8.7	~11.2	The electron-withdrawing nature of the oxygen in morpholine reduces the basicity of the nitrogen atom compared to piperidine. This lower basicity can be advantageous in reducing off-target interactions with acidic cellular components and can influence the absorption and distribution profile.
LogP (Octanol/Water)	-0.87	0.84	The ether oxygen in morpholine increases its polarity and hydrogen bonding capacity, leading to lower lipophilicity (LogP) and enhanced aqueous solubility compared to the more lipophilic piperidine. This can improve a drug candidate's formulation properties and reduce the likelihood of metabolic clearance via oxidation.
Hydrogen Bonding	Acceptor (Oxygen and Nitrogen)	Acceptor (Nitrogen), Donor (N-H)	Morpholine's oxygen provides an additional hydrogen bond acceptor site, which can be exploited for specific interactions with biological targets. Piperidine, with its N-H group, can act as both a hydrogen bond donor and acceptor, offering different binding possibilities.
Conformational Flexibility	Chair conformation	Chair conformation	Both scaffolds adopt a stable chair conformation, providing a well-defined three-dimensional structure that can be used to orient substituents for optimal target engagement.

Table 1. Comparative physicochemical properties of morpholine and piperidine scaffolds.

Metabolic Stability: A Decisive Factor in Drug Longevity

A drug's metabolic stability is a critical determinant of its half-life and overall exposure in the body. The structural differences between morpholine and piperidine lead to distinct metabolic pathways and rates of clearance.

Morpholine: Generally considered more metabolically stable than piperidine, the morpholine ring's electron-deficient nature, due to the oxygen atom, makes the adjacent carbon atoms less susceptible to oxidation by cytochrome P450 (CYP) enzymes. However, it is not metabolically inert. Common metabolic pathways include:

• Oxidative N-dealkylation: Cleavage of the bond between the nitrogen and its substituent.

• Ring Oxidation: Hydroxylation at positions alpha or beta to the nitrogen or oxygen, which can lead to ring opening.

• N-oxidation: Formation of an N-oxide metabolite.

Piperidine: The piperidine ring is more prone to metabolic transformations, which can lead to more rapid clearance. Primary metabolic routes include:

• C-oxidation: Hydroxylation at various positions on the ring, often catalyzed by CYP3A4, can lead to the formation of a lactam.

• Ring Opening: Enzymatic reactions can result in the cleavage of the piperidine ring.

• N-oxidation: Similar to morpholine, the nitrogen atom can be oxidized.

• N-dealkylation: Cleavage of the N-substituent.

The enhanced metabolic stability of the morpholine scaffold is a significant advantage in drug design, often leading to improved pharmacokinetic profiles.

Caption: Comparative metabolic pathways of morpholine and piperidine.

Pharmacokinetic Profiles: From Bench to Bedside

The culmination of a scaffold's physicochemical and metabolic properties manifests in its pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME).

• Absorption and Bioavailability: The enhanced aqueous solubility of morpholine-containing compounds can lead to improved dissolution and potentially better oral bioavailability. Conversely, the higher lipophilicity of piperidine derivatives can sometimes favor passive diffusion across cell membranes.

• Distribution: The ability of a drug to penetrate tissues, including the central nervous system (CNS), is influenced by its lipophilicity and hydrogen bonding potential. The balanced hydrophilic-lipophilic nature of morpholine makes it a valuable scaffold for CNS-targeting drugs, facilitating blood-brain barrier permeability.

• Excretion: Metabolites of both scaffolds are typically excreted renally or fecally. The greater metabolic stability of morpholine can lead to a higher proportion of the parent drug being excreted unchanged.

Experimental Evaluation: Validating Scaffold Performance

Objective, data-driven decisions are paramount in drug design. The following experimental protocols are essential for a comparative analysis of morpholine and piperidine-containing drug candidates.

The distribution coefficient (LogD) at a physiological pH of 7.4 is a more relevant measure of lipophilicity for ionizable compounds than the partition coefficient (LogP).

Experimental Protocol: Shake-Flask Method for LogD7.4 Determination

• Preparation: Prepare a buffer solution at pH 7.4 (e.g., phosphate-buffered saline) and n-octanol. Mutually saturate the two phases by mixing and allowing them to separate.

• Compound Addition: Add a known concentration of the test compound (typically from a DMSO stock) to a mixture of the pre-saturated n-octanol and buffer.

• Equilibration: Vigorously mix the sample for a set period (e.g., 1 hour) to allow for partitioning between the two phases.

• Phase Separation: Centrifuge the sample to ensure complete separation of the n-octanol and aqueous layers.

• Quantification: Carefully remove aliquots from both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical method, such as LC-MS/MS.

• Calculation: Calculate LogD7.4 as the logarithm of the ratio of the compound's concentration in the n-octanol phase to its concentration in the aqueous phase.

Caption: Workflow for LogD7.4 determination via the shake-flask method.

Microsomal stability assays are a standard in vitro method to evaluate a compound's susceptibility to metabolism by liver enzymes, primarily CYPs.

Experimental Protocol: Liver Microsomal Stability Assay

• Reagent Preparation: Thaw pooled liver microsomes (human or other species) on ice. Prepare a reaction buffer (e.g., potassium phosphate buffer, pH 7.4) and an NADPH-regenerating system.

• Incubation Mixture: In a 96-well plate, combine the test compound, liver microsomes, and buffer. Pre-incubate the mixture at 37°C.

• Initiate Reaction: Add the NADPH-regenerating system to initiate the metabolic reaction. Include a negative control without the NADPH system.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Protein Precipitation: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Caption: Workflow for the in vitro liver microsomal stability assay.

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method to predict passive membrane permeability.

Experimental Protocol: PAMPA

• Plate Preparation: Coat the filter of a 96-well donor plate with an artificial membrane solution (e.g., lecithin in dodecane).

• Compound Addition: Add the test compound solution to the donor wells.

• Assembly: Place the donor plate into a 96-well acceptor plate containing buffer.

• Incubation: Incubate the plate assembly for a defined period (e.g., 4-18 hours) to allow the compound to diffuse across the artificial membrane.

• Quantification: Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

• Permeability Calculation: Calculate the permeability coefficient (Pe) based on the compound concentrations and assay parameters.

Conclusion: Strategic Scaffold Selection

Both morpholine and piperidine are undeniably "privileged scaffolds" in medicinal chemistry, each with a significant number of approved drugs to their name. The choice between them is not a matter of inherent superiority but of strategic alignment with the desired drug properties.

• Morpholine is often the scaffold of choice when metabolic stability, aqueous solubility, and a lower basicity are paramount. Its utility in CNS-targeting agents is also a notable advantage.

• Piperidine remains a highly valuable scaffold, particularly when its conformational constraints and hydrogen bonding capabilities can be leveraged for potent and selective target engagement. Its higher lipophilicity may be advantageous in certain applications.

Ultimately, a thorough, data-driven evaluation of both scaffolds within the context of the specific drug discovery program is essential for success. By understanding the nuanced differences in their physicochemical properties, metabolic liabilities, and resulting pharmacokinetic profiles, medicinal chemists can make informed decisions that accelerate the journey from a promising lead to a life-changing therapeutic.

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• Protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

• ResearchGate. Application of Chiral Piperidine Scaffolds in Drug Design. [Link]

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• PubMed. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. [Link]

• Evotec. Microsomal Stability | Cyprotex ADME-Tox Solutions. [Link]

• Protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1. [Link]

• BioAssay Systems. Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). [Link]

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A Senior Application Scientist's Guide to a Comparative Analysis of Substituted Morpholine pKa Values

Introduction: The Crucial Role of pKa in Morpholine-Containing Compounds

The morpholine scaffold is a cornerstone in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. Its prevalence stems from its favorable physicochemical properties, including metabolic stability and aqueous solubility, which it imparts to parent molecules. However, the true utility of the morpholine ring lies in its tunable basicity. The nitrogen atom's pKa is a critical parameter that dictates a molecule's ionization state at physiological pH, thereby influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, as well as its interaction with biological targets.

This guide provides a comprehensive comparison of the pKa values of various substituted morpholines, offering insights into the electronic and steric effects of different functional groups. We will delve into the experimental determination of pKa, providing a detailed protocol for potentiometric titration, and explore the practical implications of these values in drug development. This analysis is designed for researchers, scientists, and drug development professionals seeking to rationally design and optimize morpholine-containing compounds.

Understanding the Basicity of the Morpholine Ring

The parent morpholine molecule has a pKa of approximately 8.4, making it a weak base. This basicity is attributed to the lone pair of electrons on the sp3-hybridized nitrogen atom, which can accept a proton. The presence of the ether oxygen atom in the ring has a modest electron-withdrawing inductive effect, which slightly reduces the basicity of the nitrogen compared to a simple cyclic amine like piperidine (pKa ≈ 11.2). The protonation equilibrium of morpholine is a fundamental concept governing its behavior in different pH environments.

Caption: Protonation equilibrium of the morpholine ring.

Comparative Analysis of Substituted Morpholine pKa Values

The pKa of the morpholine ring can be finely tuned by the introduction of substituents. The electronic and steric nature of these groups, as well as their position on the ring, can significantly alter the electron density on the nitrogen atom, thereby influencing its ability to accept a proton.

Data Summary

The following table summarizes the experimentally determined pKa values for a range of substituted morpholines. This data provides a quantitative basis for understanding structure-basicity relationships.

Substituent	Position	pKa	Effect on Basicity
-H (Parent)	-	8.36	Reference
4-methyl	N4	7.78	Decrease
4-ethyl	N4	7.95	Decrease
4-propyl	N4	7.93	Decrease
4-formyl	N4	4.09	Significant Decrease
4-acetyl	N4	4.35	Significant Decrease
2-methyl	C2	8.48	Slight Increase
2,6-dimethyl	C2, C6	8.63	Increase
2-phenyl	C2	7.82	Decrease
3,3-dimethyl	C3	8.80	Increase
4-(2-hydroxyethyl)	N4	7.3	Decrease

Discussion and Interpretation

Electronic Effects:

The electronic influence of a substituent is a primary determinant of the morpholine nitrogen's basicity.

• Electron-Donating Groups (EDGs): Alkyl groups, such as methyl and ethyl, are weak electron-donating groups. When placed on the carbon framework (e.g., 2-methylmorpholine), they can slightly increase the electron density on the nitrogen through induction, leading to a marginal increase in pKa. For instance, 2,6-dimethylmorpholine has a pKa of 8.63, which is slightly higher than that of the parent morpholine.

• Electron-Withdrawing Groups (EWGs): Substituents that pull electron density away from the nitrogen atom significantly decrease its basicity. This effect is most pronounced when the EWG is directly attached to the nitrogen. For example, an N-formyl group (pKa 4.09) or an N-acetyl group (pKa 4.35) drastically reduces the pKa by delocalizing the nitrogen's lone pair through resonance, making it less available for protonation. A phenyl group at the C2 position also decreases the pKa to 7.82 due to its inductive electron-withdrawing nature.